(2-Amino-2-oxoethoxy)acetic acid

• CAS: 22064-40-0

Core Science & Biosynthesis

(2-Amino-2-oxoethoxy)acetic acid chemical properties

An In-depth Technical Guide to the Chemical Properties and Applications of 2-[2-(2-Aminoethoxy)ethoxy]acetic Acid

A Note on Nomenclature: The topic specified is "(2-Amino-2-oxoethoxy)acetic acid." However, based on its prevalence and significant role in drug development, this guide focuses on the widely utilized compound 2-[2-(2-aminoethoxy)ethoxy]acetic acid (CAS: 134978-97-5). The latter is a key hydrophilic linker in modern pharmaceutics, and it is presumed to be the compound of interest for an audience of researchers and drug development professionals.

Introduction

2-[2-(2-Aminoethoxy)ethoxy]acetic acid is a bifunctional molecule that has emerged as a cornerstone in the field of bioconjugation and pharmaceutical sciences. Characterized by a terminal primary amine and a carboxylic acid, it is separated by a flexible and hydrophilic diethylene glycol spacer. This unique structure imparts favorable physicochemical properties, most notably enhanced water solubility and reduced steric hindrance, making it an invaluable tool for covalently linking molecules.[][2] Often referred to by synonyms such as 8-Amino-3,6-dioxaoctanoic acid or Amino-PEG2-acetic acid, this compound serves as a critical building block in the synthesis of complex biomolecules, including antibody-drug conjugates (ADCs), PROTACs, and modified peptides.[][2] Its utility extends from improving the pharmacokinetic profiles of novel therapeutics to enabling the development of advanced drug delivery systems and diagnostic probes.[3][4] This guide provides a comprehensive overview of its chemical properties, synthesis, and core applications for professionals in the scientific community.

Physicochemical and Spectroscopic Profile

The compound's dual functionality and hydrophilic nature are central to its utility. It typically appears as a white to off-white powder or solid.[][4]

Core Properties

A summary of the key physicochemical properties is presented below.

Property	Value	Source
CAS Number	134978-97-5	[][2][4]
Molecular Formula	C₆H₁₃NO₄	[][5]
Molecular Weight	163.17 g/mol	[][5]
IUPAC Name	2-[2-(2-aminoethoxy)ethoxy]acetic acid	[][5][6]
Melting Point	124.0 - 128.0 °C	[][4]
Boiling Point	323.8 ± 22.0 °C (Predicted)	[][4]
Density	1.177 ± 0.06 g/cm³	[]
pKa	3.37 ± 0.10 (Predicted)	[4]
Solubility	Soluble in DMSO (Slightly), Methanol (Slightly), and Water.[][2][4]	[][2][4]

Spectroscopic Characterization

While experimental spectra are resource-dependent, the structure of 2-[2-(2-aminoethoxy)ethoxy]acetic acid allows for predictable spectroscopic signatures essential for its identification and quality control.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton spectrum would exhibit characteristic signals for the ethylene glycol chain protons, typically seen as multiplets in the 3.5-3.8 ppm range. The methylene protons adjacent to the carboxylic acid (-O-CH₂-COOH) would appear slightly downfield, while those adjacent to the amine (-CH₂-NH₂) would be further upfield. The amine and carboxylic acid protons are exchangeable and may appear as broad singlets.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum would show distinct signals for the four unique methylene carbons in the ether backbone and the methylene carbon alpha to the carboxyl group. The carbonyl carbon of the carboxylic acid would be the most downfield signal, typically above 170 ppm.

• IR (Infrared) Spectroscopy: The IR spectrum is defined by a broad absorption band for the O-H stretch of the carboxylic acid, typically centered around 3000 cm⁻¹. This often overlaps with C-H stretching vibrations. A sharp, strong carbonyl (C=O) stretch from the carboxylic acid would be prominent around 1700-1750 cm⁻¹. The N-H stretching of the primary amine would appear as two distinct peaks in the 3300-3500 cm⁻¹ region, and the C-O ether stretch would be visible as a strong band around 1100 cm⁻¹.

• MS (Mass Spectrometry): Under electron ionization (EI), the molecular ion peak (M⁺) at m/z 163 would be expected. Common fragmentation patterns would involve cleavage of the ether linkages and loss of the carboxyl group.

Synthesis and Reaction Chemistry

The synthesis of 2-[2-(2-aminoethoxy)ethoxy]acetic acid is a multi-step process critical for its commercial availability. Understanding its synthesis provides insight into potential impurities and informs its application in subsequent reactions.

Common Synthesis Pathway

A widely cited, albeit classical, synthesis route involves four main steps starting from the commercially available 2-[2-(2-chloroethoxy)ethoxy]-ethanol.[][7] The rationale behind this pathway is a stepwise functional group transformation to build the final amino acid structure.

• Halogen Exchange (Finkelstein Reaction): The initial chloro- compound is converted to a more reactive iodo- derivative using sodium iodide. This is a classic Sₙ2 reaction where the better leaving group (iodide) is substituted for the chloride, facilitating the subsequent nucleophilic attack.

• Gabriel Synthesis: The iodide is then treated with potassium phthalimide. The phthalimide anion acts as a protected source of ammonia, preventing over-alkylation of the amine. This step forms a stable phthalimido derivative.

• Oxidation: The terminal alcohol group is oxidized to a carboxylic acid using a strong oxidizing agent like Jones reagent (chromium trioxide in sulfuric acid).

• Deprotection: The phthalimido protecting group is removed using hydrazine hydrate, which cleaves the amide bonds and liberates the primary amine, yielding the final product.[]

Caption: Classical four-step synthesis pathway.

More contemporary methods have been developed to avoid hazardous reagents like sodium hydride (NaH) and improve safety and scalability for industrial production.[8][9]

Core Reactivity and Bioconjugation

The utility of this molecule stems from the orthogonal reactivity of its two terminal functional groups.

• Carboxylic Acid Moiety: The carboxyl group can be activated to form a stable amide bond with primary or secondary amines on a target molecule (e.g., the lysine residues of a protein). This is the most common conjugation strategy. Activation is typically achieved in situ using coupling reagents like N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) in combination with N-hydroxysuccinimide (NHS) or Hydroxybenzotriazole (HOBt) to form a more reactive ester intermediate that is less susceptible to hydrolysis.

• Amine Moiety: The primary amine is a potent nucleophile and can react with various electrophiles. It readily forms amide bonds with activated carboxylic acids (e.g., NHS esters), isocyanates to form ureas, or aldehydes and ketones via reductive amination to form secondary amines.

This dual reactivity allows it to act as a heterobifunctional linker, covalently connecting two different molecules.

Applications in Drug Development and Research

The unique properties of 2-[2-(2-aminoethoxy)ethoxy]acetic acid make it a versatile tool in the pharmaceutical and biotechnology industries.

Hydrophilic Linker in Complex Biologics

Its primary application is as a short, hydrophilic PEG-like spacer or linker.[2] In large, often hydrophobic molecules like ADCs or PROTACs, incorporating this linker enhances aqueous solubility, reduces aggregation, and can improve the overall pharmacokinetic profile of the drug.[]

• Case Study: Tirzepatide: A prominent example of its use is in the structure of Tirzepatide, a dual GIP and GLP-1 receptor agonist for type 2 diabetes and weight loss.[10] In Tirzepatide, two units of 2-[2-(2-aminoethoxy)ethoxy]acetic acid are part of the linker that attaches a C₂₀ fatty diacid moiety to a lysine residue on the peptide backbone. This modification significantly increases the drug's half-life by promoting binding to serum albumin, allowing for less frequent dosing.[10]

Peptide and PNA Modification

It is used to modify peptides to enhance their therapeutic properties.[7] Furthermore, it has been used in the development of chemically modified peptide nucleic acids (PNAs) which can be used as probes for the detection of specific DNA sequences.[4]

Drug Delivery and Bioconjugation

The linker is employed in drug delivery systems to improve the solubility and bioavailability of poorly soluble drugs.[3] It can be used to attach peptides to liposomes, which can enhance the immunogenic response for vaccine development.[7] The amino and carboxyl groups provide convenient handles for attaching a wide array of molecules, including fluorescent dyes, targeting ligands, or other polymers.[]

Experimental Protocols and Handling

Proper handling and well-defined experimental procedures are critical for the successful application of this reagent.

Safety, Storage, and Handling

• Safety: While not acutely toxic, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.[11] Handling should be performed in a well-ventilated area to avoid inhalation of dust.[11] GHS hazard statements indicate it may cause skin and eye irritation and may be harmful if swallowed or inhaled.[5]

• Storage: The compound should be stored at -20°C under an inert atmosphere.[][4] It is sensitive to moisture and light, so containers should be kept tightly sealed in a dry, dark place.[12]

Representative Protocol: EDC/NHS Amide Coupling

This protocol describes a general procedure for conjugating the carboxylic acid terminus of 2-[2-(2-aminoethoxy)ethoxy]acetic acid to a primary amine-containing molecule (e.g., a protein or another small molecule).

Objective: To form a stable amide bond between the linker and a target molecule.

Materials:

• 2-[2-(2-aminoethoxy)ethoxy]acetic acid

• Amine-containing target molecule

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous, amine-free solvent (e.g., Dimethylformamide - DMF)

• Reaction buffer (e.g., Phosphate-Buffered Saline - PBS, pH 7.4 for proteins)

• Quenching reagent (e.g., hydroxylamine)

• Purification system (e.g., HPLC, dialysis)

Methodology:

• Activation of Carboxylic Acid (Step 1):

  • Dissolve 2-[2-(2-aminoethoxy)ethoxy]acetic acid in anhydrous DMF.

  • Add 1.5 molar equivalents of EDC and 1.2 molar equivalents of NHS.

  • Stir the reaction mixture at room temperature for 1-2 hours under an inert atmosphere (e.g., nitrogen or argon). This forms the NHS-ester intermediate.

  • Causality: NHS is used to create a semi-stable active ester that is more resistant to hydrolysis than the EDC-activated intermediate, leading to higher coupling efficiency with the target amine.

• Conjugation to Amine (Step 2):

  • Prepare a solution of the amine-containing target molecule in the appropriate reaction buffer.

  • Add the activated NHS-ester solution from Step 1 dropwise to the target molecule solution. The molar ratio will depend on the target and desired degree of labeling.

  • Allow the reaction to proceed for 4-12 hours at room temperature or overnight at 4°C.

  • Causality: The primary amine of the target molecule performs a nucleophilic attack on the carbonyl carbon of the NHS ester, displacing the NHS leaving group and forming a stable amide bond.

• Quenching and Purification (Step 3):

  • Quench any unreacted NHS-ester by adding a small amount of a primary amine-containing reagent like hydroxylamine or Tris buffer.

  • Purify the resulting conjugate using a suitable method. For proteins, this may involve dialysis or size-exclusion chromatography to remove excess reagent and byproducts. For small molecules, reverse-phase HPLC is often used.

• Characterization (Step 4):

  • Confirm the successful conjugation using analytical techniques such as mass spectrometry (to observe the mass shift) or HPLC.

Caption: Workflow for amide bond conjugation.

Conclusion

2-[2-(2-Aminoethoxy)ethoxy]acetic acid is a deceptively simple molecule whose elegant design has had a profound impact on drug development and biochemical research. Its combination of hydrophilicity, flexibility, and orthogonal reactive handles makes it an indispensable linker for constructing complex, functional biomolecules. From extending the half-life of blockbuster drugs to enabling novel therapeutic modalities like PROTACs, its influence continues to grow. For researchers and scientists, a thorough understanding of its properties, synthesis, and reactivity is essential for leveraging its full potential in creating the next generation of diagnostics and therapeutics.

References

• Chem-Impex. (n.d.). [2-(Z-amino)ethoxy]acetic acid. Retrieved from [Link]

• EMD Chemicals Inc. (2011). Material Safety Data Sheet Acetic Acid, Glacial. Retrieved from [Link]

• Patsnap. (n.d.). Preparation method of 2-(2-(2-aminoethoxy) ethoxy) acetic acid. Retrieved from [Link]

• Google Patents. (n.d.). US7038078B2 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid.

• Wikipedia. (2024). Tirzepatide. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Acetic acid, 2-[[(2-amino-2-oxoethyl)thio]thioxomethoxy]- - Substance Details - SRS. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Acetic acid, 2-amino-2-oxo- - Substance Details - SRS. Retrieved from [Link]

• PubChem. (n.d.). (2-(2-Aminoethoxy)ethoxy)acetic acid. Retrieved from [Link]

• ATB (Automated Topology Builder). (n.d.). [2-(2-Aminoethoxy)ethoxy]aceticacid. Retrieved from [Link]

• Google Patents. (n.d.). CN113896656A - Preparation method of 2- (2- (2-aminoethoxy) ethoxy) acetic acid.

Sources

• 2. CAS 134978-97-5: 2-(2-(2-Aminoethoxy)ethoxy)acetic acid [cymitquimica.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 2-(2-(2-Aminoethoxy)ethoxy)acetic acid | 134978-97-5 [chemicalbook.com]
• 5. (2-(2-Aminoethoxy)ethoxy)acetic acid | C6H13NO4 | CID 362706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. [2-(2-Aminoethoxy)ethoxy]aceticacid | C6H13NO4 | MD Topology | NMR | X-Ray [atb.uq.edu.au]
• 7. US7038078B2 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid - Google Patents [patents.google.com]
• 8. Preparation method of 2-(2-(2-aminoethoxy) ethoxy) acetic acid - Eureka | Patsnap [eureka.patsnap.com]
• 9. CN113896656A - Preparation method of 2- (2- (2-aminoethoxy) ethoxy) acetic acid - Google Patents [patents.google.com]
• 10. Tirzepatide - Wikipedia [en.wikipedia.org]
• 11. fishersci.com [fishersci.com]
• 12. 2-[2-(2-Aminoethoxy)ethoxy]acetic Acid | 134978-97-5 | TCI AMERICA [tcichemicals.com]

Technical Guide: Principles of PEG Linker Design in Research

Executive Summary

Polyethylene Glycol (PEG) linkers are not merely passive spacers; they are active determinants of a molecule's pharmacokinetics, solubility, and bioactivity.[1] This guide moves beyond basic definitions to explore the causality of linker selection. It addresses the critical decision matrices between monodisperse and polydisperse architectures, the precise chemistry of conjugation (NHS/Maleimide/Click), and the mechanistic nuances of cleavable systems in Antibody-Drug Conjugates (ADCs) and PROTACs.

Part 1: Strategic Architecture – The "Why" and "Which"

Monodisperse vs. Polydisperse: The Precision Imperative

The choice between monodisperse (discrete) and polydisperse PEG is the first critical decision in experimental design.

• Polydisperse PEGs: Synthesized via polymerization, resulting in a Gaussian distribution of chain lengths. While cost-effective for bulk protein shielding (the "stealth" effect), they introduce heterogeneity that complicates regulatory characterization and Structure-Activity Relationship (SAR) studies.

• Monodisperse PEGs: Synthesized via stepwise organic chemistry. They possess a single, defined molecular weight. In drug discovery (especially ADCs and PROTACs), monodispersity is non-negotiable for establishing precise SAR data.

Table 1: Comparative Analysis of PEG Architectures

Feature	Monodisperse PEG	Polydisperse PEG
Molecular Weight	Single, defined MW (e.g., exactly 484.5 Da)	Average MW (e.g., ~2000 Da ± 10%)
Purity/Homogeneity	>95% Single Species	Mixture of chain lengths
Primary Application	Small Molecules, PROTACs, ADCs	Liposomes, Nanoparticles, Bulk Protein Shielding
SAR Utility	High (Precise correlation of length to activity)	Low (Averaged effects only)
Regulatory Path	Simplified (Single chemical entity)	Complex (Requires defining the distribution)

The "Goldilocks" Zone: Linker Length in PROTACs

In Proteolysis Targeting Chimeras (PROTACs), the PEG linker dictates the formation of the ternary complex (Target-PROTAC-E3 Ligase).

• Too Short: Steric hindrance prevents the E3 ligase and target protein from effectively interacting.

• Too Long: The "Hook Effect" dominates; the linker folds back or allows too much entropic freedom, preventing the formation of a stable, productive ternary complex.

• Optimum: Empirical data suggests a "sweet spot" often between 12–20 atoms (approx. PEG3–PEG5), though screening ranges from 7 to 29 atoms is standard practice [1][2].

Part 2: Chemistry & Protocols – The "How"

Standard Conjugation: NHS Ester & Maleimide

The most common heterobifunctional linkers utilize an NHS ester (amine-reactive) and a Maleimide (thiol-reactive).

Critical Mechanism:

• NHS Esters react with primary amines (Lysine, N-terminus) to form stable amide bonds.[2]

  • Risk:[2] Hydrolysis.[2] The half-life of an NHS ester at pH 8.0 is <1 hour.

• Maleimides react with sulfhydryls (Cysteine) to form thioether bonds.[2][3]

  • Risk:[2] Loss of specificity. Above pH 7.5, maleimides may react with amines.[2]

Protocol 1: Two-Step Conjugation (Self-Validating System)

Goal: Conjugate a PEG linker to Protein A (Amine) and Protein B (Thiol) without cross-reactivity.

• Step 1: Amine Activation (NHS Reaction)

  • Dissolve Protein A in PBS, pH 7.2 (Avoid primary amines like Tris/Glycine).

  • Add NHS-PEG-Maleimide linker (20–50 molar excess) dissolved in dry DMSO.

  • Incubate for 30–60 mins at Room Temperature (RT).

  • Validation: Monitor loss of free amines (TNBS assay) or mass shift via LC-MS.

• Step 2: Purification (Critical)

  • Remove excess hydrolyzed/unreacted linker via Desalting Column (Zeba Spin) or Dialysis .

  • Why: Excess linker will cap the thiols in Step 3, killing the reaction.

• Step 3: Thiol Conjugation (Maleimide Reaction)

  • Adjust buffer to pH 6.5–7.0 (Optimal for Maleimide specificity).

  • Add Protein B (ensure reduced thiols are available; treat with TCEP if necessary).

  • Incubate 2–4 hours at RT or overnight at 4°C.

  • Validation: SDS-PAGE (shift in MW) or Ellman’s Reagent (loss of free thiols).

Click Chemistry: CuAAC vs. SPAAC

When standard chemistry fails due to steric hindrance or lack of unique residues, Bioorthogonal "Click" chemistry is the standard.

• CuAAC (Copper-Catalyzed): Uses Azide + Alkyne.[4][5][6][7] Fast and efficient but Copper (Cu) is cytotoxic and can denature proteins.

• SPAAC (Strain-Promoted): Uses Azide + DBCO (Cyclooctyne).[8] Copper-free and biocompatible, but DBCO is bulky and hydrophobic, potentially altering solubility [3][4].

Table 2: Click Chemistry Selection Matrix

Parameter	CuAAC (Copper-Catalyzed)	SPAAC (DBCO/Copper-Free)
Reaction Rate	Fast	Slower (Strain-dependent)
Biocompatibility	Low (Cu toxicity)	High (Live cell compatible)
Steric Bulk	Low (Linear alkyne)	High (Bulky cyclooctyne ring)
Side Reactions	Low	DBCO can react with free thiols (slowly)
Best For	Peptides, Small Molecules, In vitro	Live Cells, Sensitive Proteins, ADCs

Part 3: Advanced Systems – ADCs & Cleavable Linkers[9][10][11]

In Antibody-Drug Conjugates (ADCs), the linker must be stable in circulation (pH 7.4) but release the payload upon internalization into the lysosome.

The Val-Cit-PABC System

This is the industry standard for "enzyme-cleavable" linkers.

• Stability: The Valine-Citrulline (Val-Cit) dipeptide is stable in human plasma.[9][]

• Trigger: Upon endocytosis, lysosomal protease Cathepsin B recognizes and cleaves the Citrulline-PABC amide bond.[11]

• Release: The PABC (para-aminobenzyl carbamate) group undergoes a spontaneous 1,6-elimination (self-immolation), releasing the free, unmodified drug payload and CO₂ [5][6].

Part 4: Visualization

Decision Tree: Selecting the Right PEG Linker

Caption: Strategic decision matrix for selecting PEG architecture and conjugation chemistry based on application constraints.

Mechanism: Cathepsin B Cleavage in ADCs[9][11][14]

Caption: The activation pathway of a Val-Cit-PABC cleavable linker within the lysosomal environment.

Part 5: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conjugation Yield (NHS)	Hydrolysis of NHS ester.[2]	Ensure buffers are amine-free (No Tris). Dissolve linker in dry DMSO immediately before use.
Aggregation / Precipitate	Linker too hydrophobic (e.g., DBCO) or payload aggregation.	Increase PEG spacer length (e.g., PEG4 -> PEG12) to improve solubility.
Non-Specific Binding	Maleimide reacting with amines.[2][3]	Strictly maintain pH < 7.5 during the maleimide reaction step.
"Hook Effect" (PROTACs)	Linker too long/flexible.	Screen shorter PEG lengths (e.g., reduce from PEG12 to PEG5) to restrict entropic freedom.

References

• Impact of linker length on the activity of PROTACs. Cyrus, K., et al. (2011). Molecular BioSystems. Available at: [Link]

• Click Chemistry in Peptide Synthesis | CuAAC & SPAAC. JPT Peptide Technologies. Available at: [Link]

• Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. Encyclopedia.pub. Available at: [Link]

• Cleavable linkers in antibody–drug conjugates. Tsuchikama, K., & An, Z. (2018). Protein & Cell. Available at: [Link]

Sources

• 1. PEGylation and PEGylation Reagents | BroadPharm [broadpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. interchim.fr [interchim.fr]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Comparative analysis of Cu (I)-catalyzed alkyne-azide cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC) in O-GlcNAc proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative analysis of Cu (I)-catalyzed alkyne-azide cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC) in O-GlcNAc proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lumiprobe.com [lumiprobe.com]
• 9. iphasebiosci.com [iphasebiosci.com]
• 11. encyclopedia.pub [encyclopedia.pub]

A Technical Guide to Amino-Functionalized Acetic Acid Derivatives in Drug Development: A Focus on (2-Amino-2-oxoethoxy)acetic acid Analogues

Introduction: The Versatile Scaffold of Amino-Functionalized Acetic Acids

In the landscape of modern drug discovery and development, the identification and optimization of molecular scaffolds that offer a blend of biocompatibility, chemical tractability, and functional versatility are of paramount importance. Among these, amino-functionalized acetic acid derivatives represent a class of compounds with significant utility. Their inherent bifunctionality, possessing both a reactive amine (or amide) and a carboxylic acid moiety, makes them ideal building blocks in peptide synthesis, as linkers in complex drug conjugates, and as standalone pharmacophores. This guide provides an in-depth technical overview of the role and applications of these derivatives, with a particular focus on the structural and functional characteristics of analogues of (2-Amino-2-oxoethoxy)acetic acid. Due to the limited specific literature on (2-Amino-2-oxoethoxy)acetic acid itself, this guide will leverage the extensive research and application of its close structural analogue, [2-(2-aminoethoxy)ethoxy]acetic acid (AEEA) , to illustrate the core principles and potential of this chemical class.

Core Molecular Architecture and Physicochemical Properties

The fundamental structure of these derivatives is characterized by an acetic acid backbone functionalized with an amino or amide group, often via an ether linkage. This arrangement imparts a unique set of physicochemical properties that are highly advantageous in a biological context.

Structural Features

The general structure can be visualized as a short chain carboxylic acid with a terminal nitrogen-containing functional group. In the case of AEEA, this is a primary amine, which provides a nucleophilic site for further chemical modification.

Caption: General chemical structure of an amino-functionalized acetic acid derivative.

Key Physicochemical Properties

The presence of ether linkages and terminal amino/amide and carboxyl groups confers a high degree of hydrophilicity. This is a critical attribute for improving the solubility and pharmacokinetic profiles of parent drug molecules.

Property	Value for AEEA	Significance in Drug Development
Molecular Weight	163.17 g/mol [1]	Low molecular weight allows for facile incorporation into larger molecules without significantly altering their overall size.
Solubility	Soluble in water, DMSO, and Methanol[1][2]	Enhanced solubility in aqueous environments is crucial for bioavailability and formulation of therapeutics.[]
pKa	~3.37 (predicted for carboxylic acid)[1]	The acidic and basic centers allow for modulation of charge at physiological pH, influencing interactions with biological targets.
Appearance	White to off-white crystalline powder or solid[1][2][4]	Stable solid form allows for ease of handling and storage.

Synthesis of Amino-Functionalized Acetic Acid Derivatives

The synthesis of these derivatives can be approached through various routes, often tailored to the specific protecting groups required for subsequent applications. A common strategy for producing AEEA derivatives involves a multi-step process that can be adapted for industrial-scale production.

Representative Synthetic Pathway for AEEA Derivatives

One patented method for synthesizing AEEA derivatives avoids the use of hazardous reagents like sodium hydride (NaH) and proceeds through a series of reactions designed to be safe, controllable, and high-yielding.[5]

Experimental Protocol: Synthesis of an Fmoc-protected AEEA Derivative

This protocol is a conceptual representation based on described synthetic strategies.[5][6]

• Step 1: Dibenzylation. 2-(2-aminoethoxy)ethanol is reacted with a benzylating agent to protect the amino group.

• Step 2: Alkylation. The hydroxyl group of the dibenzylated intermediate is then alkylated using an acetate synthon, such as methyl bromoacetate, in the presence of a base.

• Step 3: Hydrolysis. The resulting methyl ester is hydrolyzed to the corresponding carboxylic acid.

• Step 4: Deprotection. The benzyl protecting groups are removed, typically via hydrogenation, to yield the free amine.

• Step 5: Fmoc Protection. The free amino acid is then directly converted to the fluorenyl-methoxycarbonyl (Fmoc) protected derivative using Fmoc-Cl.[7]

This multi-step synthesis, while seemingly complex, allows for the production of highly pure, protected AEEA suitable for solid-phase peptide synthesis (SPPS).[7]

Caption: A representative synthetic workflow for an Fmoc-protected AEEA derivative.

Applications in Drug Development and Research

The true value of (2-Amino-2-oxoethoxy)acetic acid derivatives and their analogues lies in their broad applicability in the development of novel therapeutics and research tools.

Linkers in Bioconjugation and Peptide Synthesis

One of the most prominent roles of AEEA and similar molecules is as a hydrophilic linker.[] In this capacity, they are used to connect a payload (e.g., a small molecule drug) to a targeting moiety (e.g., an antibody or peptide) or to extend the length and improve the properties of a peptide chain.

Case Study: Tirzepatide

A compelling example of the utility of AEEA is its incorporation into the structure of Tirzepatide, a dual GIP and GLP-1 receptor agonist used for the treatment of type 2 diabetes and for weight loss.[8] In Tirzepatide, two AEEA units are used as part of a linker that attaches a C20 fatty diacid moiety to a lysine residue of the peptide hormone analogue.[8] This modification significantly extends the half-life of the drug by promoting its binding to serum albumin, thereby reducing the frequency of administration.[8]

Caption: Role of the AEEA-containing linker in Tirzepatide's mechanism of extended half-life.

Solid-Phase Synthesis

Derivatives of AEEA, particularly those with protecting groups like Fmoc, are instrumental in solid-phase peptide synthesis (SPPS) and solid-phase organic synthesis (SPOS).[7] They can be used to create high-load resins with excellent swelling characteristics, which are crucial for efficient synthesis of peptides and small organic molecules.[7]

Potential Biological Activities

While the primary application of AEEA is as a linker, related amino acid and acetic acid derivatives have demonstrated a wide range of biological activities. For instance, various 2-aminothiazole derivatives have shown antimicrobial, anti-inflammatory, and anticancer properties.[9] This suggests that the core (2-Amino-2-oxoethoxy)acetic acid scaffold could be a starting point for the design of novel bioactive compounds. Research has shown that some AEEA-related molecules can bind to integrin receptors and inhibit serine proteases like matrix metalloproteinase-1.[10]

Future Directions and Conclusion

The field of drug development is continually evolving, with an increasing emphasis on modular design and the precise tuning of molecular properties. Amino-functionalized acetic acid derivatives, exemplified by AEEA, are perfectly positioned to meet these demands. Their utility as versatile, hydrophilic linkers is well-established, and their potential as scaffolds for novel therapeutics is an active area of research.

Future work will likely focus on:

• Novel Derivatives: The synthesis of new derivatives of (2-Amino-2-oxoethoxy)acetic acid with diverse functional groups to explore a wider range of biological activities.

• Advanced Linker Technologies: The development of "smart" linkers that are cleaved under specific physiological conditions, allowing for targeted drug release.

• Computational Modeling: The use of in silico methods to predict the properties and biological activities of novel derivatives, accelerating the discovery process.

References

• Carpino, L. A., & Han, G. Y. (1972). 9-Fluorenylmethoxycarbonyl amino-protecting group. The Journal of Organic Chemistry, 37(22), 3404-3409.

• Patsnap. (n.d.). Preparation method of 2-(2-(2-aminoethoxy) ethoxy) acetic acid. Retrieved from [Link]

• EXCLI Journal. (2025). Original article: SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. Retrieved from [Link]

• Wikipedia. (n.d.). Tirzepatide. Retrieved from [Link]

• Google Patents. (n.d.). WO2002042259A2 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid.

• ResearchGate. (n.d.). Synthesis and biological activity of phenyl amino acetic acid (2-oxo-1,2-dihydroindol-3-ylidene)hydrazides. Retrieved from [Link]

Sources

• 1. 2-(2-(2-Aminoethoxy)ethoxy)acetic acid | 134978-97-5 [chemicalbook.com]
• 2. CAS 134978-97-5: 2-(2-(2-Aminoethoxy)ethoxy)acetic acid [cymitquimica.com]
• 4. 2-[2-(2-Aminoethoxy)ethoxy]acetic Acid | 134978-97-5 | TCI EUROPE N.V. [tcichemicals.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Preparation method of 2-(2-(2-aminoethoxy) ethoxy) acetic acid - Eureka | Patsnap [eureka.patsnap.com]
• 7. WO2002042259A2 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid - Google Patents [patents.google.com]
• 8. Tirzepatide - Wikipedia [en.wikipedia.org]
• 9. excli.de [excli.de]
• 10. biosynth.com [biosynth.com]

An In-depth Technical Guide to the Chemical Structure of Degradable ADC Linkers

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Linker as the Linchpin of ADC Success

Antibody-Drug Conjugates (ADCs) represent a paradigm of targeted cancer therapy, designed to merge the specificity of monoclonal antibodies with the potent cytotoxicity of small-molecule drugs.[1][2] The lynchpin of this tripartite structure is the linker, a chemical bridge that dictates the stability, efficacy, and ultimate safety profile of the entire conjugate.[3][4] An ideal linker must perform a delicate balancing act: it must be robust enough to remain intact in systemic circulation to prevent premature payload release and off-target toxicity, yet be precisely engineered to break under specific conditions within the target tumor cell.[3][4][5][]

The evolution of ADC technology has seen a strategic shift from non-cleavable linkers, which release the drug only after complete lysosomal degradation of the antibody, to sophisticated degradable (or cleavable) linkers.[3][7] These linkers are designed to respond to the unique biochemical cues of the tumor microenvironment or intracellular compartments.[] More than 80% of clinically approved ADCs employ such cleavable linkers, a testament to their critical role in achieving a wide therapeutic window.[3] This guide provides an in-depth exploration of the core chemical structures of degradable ADC linkers, elucidating the mechanisms, design rationale, and validation protocols that underpin their function.

Part 1: Chemically-Labile Linkers: Exploiting the pH Gradient

One of the earliest and most intuitive strategies for achieving tumor-selective drug release is to exploit the pH difference between the bloodstream (pH ~7.4) and the acidic intracellular compartments of tumor cells, such as endosomes (pH 5.0-6.5) and lysosomes (pH 4.5-5.0).[4][][] This pH differential serves as a natural trigger for the cleavage of acid-labile chemical bonds.[][]

Acid-Labile Hydrazone Linkers

Hydrazone linkers were among the first chemically-cleavable linkers to be implemented in ADCs and are characterized by their pH-dependent hydrolysis.[10][11]

Mechanism of Action: The core of the hydrazone linker is a carbon-nitrogen double bond that is susceptible to hydrolysis under acidic conditions.[][13] While relatively stable at the neutral pH of blood, the increased proton concentration within endosomes and lysosomes catalyzes the cleavage of this bond, liberating the cytotoxic payload.[][][10][13]

Chemical Structure & Design Rationale: The first-generation ADC, gemtuzumab ozogamicin (Mylotarg™), utilized a hydrazone linker to conjugate a calicheamicin payload.[10][13][14][15] The design was predicated on the straightforward chemistry and the clear physiological trigger. However, experience with Mylotarg™ revealed a key challenge: the stability of the hydrazone bond in plasma was suboptimal, leading to premature drug release and associated off-target toxicity.[11][13][15] This highlighted the critical need to fine-tune the electronic and steric properties of the linker to achieve a better balance between plasma stability and efficient intracellular cleavage. For instance, studies have shown that hydrazones can have a plasma half-life of 183 hours at pH 7 but only 4.4 hours at pH 5.[14]

Visualization: pH-Triggered Cleavage of a Hydrazone Linker

Caption: Workflow of ADC internalization and acid-catalyzed hydrazone cleavage.

Experimental Validation: Assessing Linker Stability

A self-validating system for any linker requires rigorous testing of its stability and release kinetics.

Protocol: In Vitro Plasma Stability Assay This assay is fundamental to predicting the in vivo behavior of an ADC by measuring premature payload release in plasma.[16]

• Preparation: Prepare stock solutions of the ADC in a suitable buffer (e.g., PBS).[16] Obtain commercially available frozen plasma (e.g., human, mouse, rat) and thaw at 37°C.[17]

• Incubation: Spike the ADC into the plasma to a final concentration (e.g., 1 mg/mL or 100 µg/mL) and incubate at 37°C.[16][17]

• Time Points: Collect aliquots at multiple time points (e.g., 0, 6, 24, 48, 72, 168 hours).[16]

• Sample Processing: At each time point, quench the reaction on ice.[16] Separate the ADC from plasma proteins using methods like immuno-affinity capture (e.g., Protein A magnetic beads).[16][18]

• Analysis:

  • Quantify Free Payload: Analyze the plasma supernatant using Liquid Chromatography-Mass Spectrometry (LC-MS) to measure the concentration of the released payload.[16][19]

  • Determine DAR: Measure the amount of total and conjugated antibody using Enzyme-Linked Immunosorbent Assay (ELISA) or LC-MS to calculate the change in the drug-to-antibody ratio (DAR) over time.[16][19]

• Interpretation: A stable linker will exhibit minimal payload release and a negligible decrease in DAR over the incubation period.[16]

Part 2: Enzymatically-Cleavable Linkers: Leveraging Intracellular Machinery

To achieve greater plasma stability and a more defined release mechanism, researchers developed linkers that are substrates for specific enzymes abundant within tumor cells, particularly in the lysosomes.[14][20][] This strategy offers superior stability in circulation compared to many acid-labile linkers.[14][]

Cathepsin-Cleavable Peptide Linkers

This is the most widely employed class of enzymatically-cleavable linkers in clinical ADCs.[][22]

Mechanism of Action: These linkers incorporate a short peptide sequence that is recognized and cleaved by lysosomal proteases, most notably Cathepsin B.[23] Cathepsin B is often overexpressed in various cancer types, providing a degree of tumor selectivity.[24] Upon ADC internalization and trafficking to the lysosome, Cathepsin B hydrolyzes a specific amide bond in the peptide linker, initiating the drug release cascade.[23][25]

Chemical Structure & Design Rationale: The gold standard in this class is the valine-citrulline (Val-Cit) dipeptide.[14][][22] The causality behind this choice is its high stability in human plasma combined with its efficient cleavage by Cathepsin B.[]

A critical innovation paired with the Val-Cit dipeptide is the p-aminobenzyl carbamate (PABC) self-immolative spacer.[14][20][]

• Causality of the Spacer: Directly attaching a drug to the citrulline residue can sterically hinder the enzyme's access to the cleavage site.[25][26] The PABC spacer solves this by creating distance. More importantly, after Cathepsin B cleaves the bond between citrulline and PABC, the resulting aniline intermediate undergoes a spontaneous, rapid 1,6-electronic cascade elimination.[14][27] This self-immolation releases carbon dioxide and the unmodified, fully active parent drug.[14][] This "traceless" release is a significant advantage.

Visualization: Cathepsin B Cleavage and PABC Self-Immolation

Caption: The two-stage release mechanism via enzymatic cleavage and self-immolation.

β-Glucuronide Linkers

This class of linkers leverages a different lysosomal enzyme, β-glucuronidase, which is also overexpressed in some tumor types and is abundant in the tumor microenvironment.[28][29]

Mechanism of Action: The linker contains a glucuronic acid (a sugar) moiety connected to the self-immolative PABC spacer.[14][30] In the lysosome, β-glucuronidase recognizes and cleaves the glycosidic bond, freeing the phenolic backbone of the PABC spacer, which then undergoes the same self-immolation cascade to release the drug.[14][29][30]

Design Rationale & Causality:

• High Stability: The β-glucuronide linker demonstrates exceptional stability in circulation.[28][31]

• Hydrophilicity: The sugar component imparts hydrophilicity, which is a significant advantage.[28][30] Many potent payloads are hydrophobic, and conjugating them can lead to ADC aggregation and rapid clearance.[5] The hydrophilic nature of the β-glucuronide linker can mitigate this, allowing for higher DARs without compromising physicochemical properties.[28][29]

The Bystander Effect: A Key Consequence of Linker Design

A critical feature enabled by cleavable linkers is the bystander effect .[32] This occurs when the released, membrane-permeable payload diffuses out of the target antigen-positive cell and kills adjacent antigen-negative tumor cells.[7][] This is highly advantageous for treating heterogeneous tumors where not all cells express the target antigen.[7]

• Causality: The bystander effect is critically dependent on the linker being cleavable and the released payload being sufficiently hydrophobic and uncharged to cross cell membranes.[][34] ADCs with non-cleavable linkers, which release a charged payload-amino acid complex, generally do not exhibit a significant bystander effect.[7][34]

Linker Type	Cleavage Product	Membrane Permeability	Bystander Effect Potential
Cleavable (e.g., Val-Cit-PABC)	Free, uncharged payload	High	High
Non-Cleavable (e.g., Thioether)	Payload + Linker + Amino Acid	Low (charged)	Low to None

Part 3: Comparative Analysis and Future Directions

The choice of linker is a strategic decision in ADC design, tailored to the antibody, payload, and target tumor biology.[]

Comparative Summary of Degradable Linkers

Parameter	Hydrazone (Acid-Labile)	Val-Cit-PABC (Enzymatic)	β-Glucuronide (Enzymatic)
Cleavage Trigger	Low pH (Endosome/Lysosome)	Cathepsin B (Lysosome)	β-Glucuronidase (Lysosome/TME)
Plasma Stability	Moderate to Low	High	Very High
Release Mechanism	Hydrolysis	Enzymatic Cleavage + Self-Immolation	Enzymatic Cleavage + Self-Immolation
Bystander Effect	Yes (if payload is permeable)	Yes (if payload is permeable)	Yes (if payload is permeable)
Key Advantages	Simple chemistry	High plasma stability, proven clinical success	Excellent stability, hydrophilic, mitigates aggregation
Key Limitations	Potential for premature release	Dependent on Cathepsin B expression, rodent plasma instability (Ces1c)[22][35][36]	Dependent on β-glucuronidase expression
Example ADCs	Gemtuzumab ozogamicin (Mylotarg™)	Brentuximab vedotin (Adcetris®), Polatuzumab vedotin (Polivy®)[22]	Investigational ADCs

Future Trends in Linker Technology

The field of ADC linker design is continuously innovating to enhance the therapeutic index.[1][37]

• Dual-Payload & Modular Linkers: New platforms are emerging that allow for the delivery of two different payloads simultaneously or enable flexible, modular attachment of various drugs to optimize ADCs rapidly.[1]

• Tumor Microenvironment (TME) Specific Linkers: Beyond intracellular enzymes, researchers are designing linkers that respond to other features of the TME, such as hypoxia, redox potential, or specific extracellular proteases like legumain.[2][38]

• Hydrophilic and Branched Linkers: To overcome the challenges of conjugating hydrophobic payloads, significant effort is being put into developing more hydrophilic linkers and branched linkers that can modulate drug loading and improve pharmacokinetics.[39]

• Non-Internalizing ADCs: A novel concept involves ADCs designed to release their payload extracellularly within the TME, which could be effective against tumors with low-internalizing antigens.[2]

Conclusion

The degradable linker is far more than a simple connector; it is a sophisticated chemical device engineered to control the pharmacokinetics, safety, and efficacy of an ADC. The journey from early, relatively unstable acid-labile linkers to highly stable and specific enzymatically-cleavable systems demonstrates a profound understanding of chemistry and cancer biology. The rational design, grounded in mechanistic causality and validated by rigorous experimental protocols, has been pivotal. Future innovations in linker technology, focusing on greater tumor specificity, improved physicochemical properties, and novel release triggers, will continue to expand the power and reach of antibody-drug conjugates in the fight against cancer.[1][2]

References

• Antibody–drug conjugates: Recent advances in linker chemistry - PMC . (2021-04-06). National Center for Biotechnology Information. [Link]

• Enzymatically Cleavable Linkers - Creative Biolabs . Creative Biolabs. [Link]

• Linkers in Antibody-Drug Conjugates - Creative Biolabs . Creative Biolabs. [Link]

• Bystander effect in antibody-drug conjugates: Navigating the fine line in tumor heterogeneity . Critical Reviews in Oncology/Hematology. [Link]

• An Enzymatically Cleavable Tripeptide Linker for Maximizing the Therapeutic Index of Antibody–Drug Conjugates - AACR Journals . (2022-09-06). American Association for Cancer Research. [Link]

• Bystander Effect of Antibody-drug Conjugates (ADCs) - Technology Networks . Technology Networks. [Link]

• Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - Encyclopedia.pub . Encyclopedia.pub. [Link]

• Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC . National Center for Biotechnology Information. [Link]

• Design of cleavable linkers for Antibody Drug Conjugates and evaluation of stability using radioimmunoconjugates | Journal of Nuclear Medicine . (2022-08-01). Journal of Nuclear Medicine. [Link]

• The Future of Antibody-Drug Conjugates: Advances in Bioconjugation, Linkers, and Payload Optimization - Blog . (2025-08-25). Crown Bioscience. [Link]

• GlyPro as a self-immolative spacer for the release of payloads from antibody-drug-conjugates - American Chemical Society . American Chemical Society. [Link]

• Top Trends in ADC Drug Development - Blog - TD2 Oncology . (2024-07-08). TD2 Oncology. [Link]

• Expanded Utility of the β-Glucuronide Linker: ADCs That Deliver Phenolic Cytotoxic Agents . (2010-06-14). ACS Publications. [Link]

• Structures of different linker groups used in ADCs. (a) A cleavable... - ResearchGate . ResearchGate. [Link]

• Linkers Having a Crucial Role in Antibody–Drug Conjugates - MDPI . MDPI. [Link]

• Development of Novel Self-Immolative Linkers based on Fragmentation and Cyclisation Reactions for Targeted Therapeutic Applications - Dialnet . Dialnet. [Link]

• β-Glucuronide Linkers | Enzymatically Cleavable ADC Technology for Enhanced Stability . Creative Biolabs. [Link]

• Molecular Basis of Valine-Citrulline-PABC Linker Instability in Site-Specific ADCs and Its Mitigation by Linker Design - AACR Journals . American Association for Cancer Research. [Link]

• Acid-labile Linkers - Creative Biolabs . Creative Biolabs. [Link]

• Examples of self‐immolative spacer. A) Drug release mechanism of... - ResearchGate . ResearchGate. [Link]

• Recent Advances in Peptide Linkers for Antibody-Drug Conjugates - ACS Publications . American Chemical Society. [Link]

• Cleavage mode of hydrazone linker in Mylotarg. Under strong acidic... - ResearchGate . ResearchGate. [Link]

• APT 2023 – Bystander Effects of Antibody Drug Conjugates | Discovery Life Sciences . Discovery Life Sciences. [Link]

• Modifications of the Self-Immolative Spacer PABOH in Antibody Drug Conjugates - Digital WPI . (2014-01-29). Worcester Polytechnic Institute. [Link]

• Recent evolutions in Cathepsin B cleavable linkers for drug release... - ResearchGate . ResearchGate. [Link]

• Acid-cleavable thiomaleamic acid linker for homogeneous antibody–drug conjugation - NIH . National Institutes of Health. [Link]

• Antibody–Drug Conjugates: The Last Decade - PMC . National Center for Biotechnology Information. [Link]

• Advancing ADCs to the Next Level | Pharmaceutical Technology . (2025-02-04). Pharmaceutical Technology. [Link]

• Current ADC Linker Chemistry - PMC - NIH . National Institutes of Health. [Link]

• Analysis of the ADCs Drugs Approved by FDA – Creative Biolabs ADC Blog . (2020-11-30). Creative Biolabs. [Link]

• An Introduction to Linkers in Antibody-Drug Conjugates (ADCs) - AxisPharm . (2024-09-30). AxisPharm. [Link]

• Assessing ADC Plasma Stability by LC-MS Methods | Springer Nature Experiments . Springer Nature. [Link]

• ADC Plasma Stability Analysis Service - Creative Biolabs . Creative Biolabs. [Link]

• Measurement of ADC stability in plasma via released payload quantitation . (2022-03-28). SCIEX. [Link]

• Molecular Basis of Valine-Citrulline-PABC Linker Instability in Site-Specific ADCs and Its Mitigation by - SciSpace . SciSpace. [Link]

Sources

• 1. blog.crownbio.com [blog.crownbio.com]
• 2. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 3. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Linkers in Antibody-Drug Conjugates - Creative Biolabs [creative-biolabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 10. creativebiolabs.net [creativebiolabs.net]
• 11. Current ADC Linker Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antibody–Drug Conjugates: The Last Decade - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Analysis of the ADCs Drugs Approved by FDA – Creative Biolabs ADC Blog [creative-biolabs.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 19. creative-biolabs.com [creative-biolabs.com]
• 20. Enzymatically Cleavable Linkers - Creative Biolabs [creativebiolabs.net]
• 22. aacrjournals.org [aacrjournals.org]
• 23. Enzymatically Cleavable Linkers for Antibody-Drug Conjugates (ADCs) | TCI AMERICA [tcichemicals.com]
• 24. digital.wpi.edu [digital.wpi.edu]
• 25. encyclopedia.pub [encyclopedia.pub]
• 26. A Review on ADC Linkers: Cleavable and Non-Cleavable Linker Design and Stability Evaluation - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 27. researchgate.net [researchgate.net]
• 28. creativebiolabs.net [creativebiolabs.net]
• 29. pdf.benchchem.com [pdf.benchchem.com]
• 30. mdpi.com [mdpi.com]
• 31. Expanded Utility of the β-Glucuronide Linker: ADCs That Deliver Phenolic Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Bystander effect in antibody-drug conjugates: Navigating the fine line in tumor heterogeneity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 34. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 35. aacrjournals.org [aacrjournals.org]
• 36. scispace.com [scispace.com]
• 37. blog.td2inc.com [blog.td2inc.com]
• 38. pubs.acs.org [pubs.acs.org]
• 39. pharmtech.com [pharmtech.com]

Protocols & Analytical Methods

Step-by-step bioconjugation using (2-Amino-2-oxoethoxy)acetic acid

Application Note: Bioconjugation Strategies using (2-Amino-2-oxoethoxy)acetic acid

Abstract

This technical guide details the bioconjugation protocols for (2-Amino-2-oxoethoxy)acetic acid (also known as Diglycolic acid monoamide or Carbamoylmethoxyacetic acid; CAS: 22064-40-0).[1] Unlike standard bifunctional PEG linkers, this molecule features a reactive carboxylic acid on one terminus and a non-reactive, hydrophilic primary amide on the other. It is primarily utilized as a hydrophilic capping agent to neutralize surface amines, reduce protein aggregation, and enhance the aqueous solubility of small molecule payloads without introducing ionization.

Critical Scientist’s Note: This molecule is frequently confused with AEEA ([2-(2-aminoethoxy)ethoxy]acetic acid), the linker used in Tirzepatide.[1]

• Target Molecule (This Guide): (2-Amino-2-oxoethoxy)acetic acid (

  ).[1][2] Used for capping (Monofunctional).[1]

• AEEA: (

  ).[1][3] Used for linking (Bifunctional).[1][4][]

• Ensure you have the correct reagent before proceeding.

Molecular Profile & Utility[1][5]

Property	Specification
IUPAC Name	(2-Amino-2-oxoethoxy)acetic acid
Common Synonyms	Diglycolic acid monoamide; Amido-PEG1-Acid; Carbamoylmethoxyacetic acid
CAS Number	22064-40-0
Molecular Weight	~133.10 g/mol
Reactive Group	Carboxylic Acid ( )
Inert Group	Primary Amide ( )
Solubility	High (Water, DMSO, DMF)
Application	Charge neutralization of Lysine residues; Hydrophilic spacing; Aggregation suppression.[1][6]

Why use this molecule?

• Charge Neutralization: Converts positively charged amines (Lysine) into neutral, hydrophilic ether/amide moieties. This is critical for reducing non-specific binding in nanoparticle formulations.

• Minimal Steric Bulk: Unlike long-chain PEGs (PEG-2k+), this short "PEG1-like" spacer modifies surface properties without blocking active sites or hindering receptor binding.[1]

• Solubility Enhancement: The ether oxygen and terminal amide participate in hydrogen bonding, improving the solvation shell of hydrophobic payloads (e.g., PROTACs).

Chemistry & Mechanism

The conjugation relies on the activation of the carboxylic acid using EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and Sulfo-NHS (N-hydroxysulfosuccinimide) to form a stable amine-reactive ester.[1][4] This ester then reacts with primary amines on the target biomolecule to form a stable amide bond.

Reaction Pathway Diagram

Figure 1: Step-by-step activation and coupling mechanism. The Sulfo-NHS step is crucial to prevent rapid hydrolysis of the O-Acylisourea intermediate.[1]

Detailed Experimental Protocol

Materials Required

• (2-Amino-2-oxoethoxy)acetic acid (High purity >95%).[1][7]

• Target Biomolecule: Protein, Antibody, or Amine-functionalized Nanoparticle.[1]

• EDC (EDC.HCl): Freshly prepared.[1]

• Sulfo-NHS: Enhances efficiency (Standard NHS is acceptable if organic solvent is used).[1]

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0.

• Coupling Buffer: 1X PBS or 0.1 M Phosphate, pH 7.2–7.5. (Must be amine-free; no Tris/Glycine).[1]

• Solvent: Anhydrous DMSO or DMF (for stock preparation).[1]

Step 1: Stock Preparation

• Weigh 10 mg of (2-Amino-2-oxoethoxy)acetic acid.

• Dissolve in anhydrous DMSO to a concentration of 50 mM .

  • Note: This molecule is hygroscopic. Equilibrate the vial to room temperature before opening to prevent moisture condensation.

Step 2: Activation (NHS Ester Formation)

Rationale: Activation is most efficient at pH 5.0–6.[1][4]0. Hydrolysis of the active ester competes with conjugation at higher pH.

• Dilute the linker stock into Activation Buffer (MES pH 6.0) to a final concentration of 5 mM.

• Add EDC to a final concentration of 50 mM (10-fold molar excess over linker).[1]

• Immediately add Sulfo-NHS to a final concentration of 50 mM .[1]

• Incubate for 15–30 minutes at room temperature (20–25°C).

  • Checkpoint: The reaction mixture should remain clear. Precipitate indicates EDC hydrolysis or impure reagents.

Step 3: Conjugation

Rationale: The active NHS-ester reacts with deprotonated amines.[1] pH 7.2–7.5 provides a balance between amine nucleophilicity and ester stability.

• Buffer exchange the Target Biomolecule into Coupling Buffer (PBS pH 7.2) . Ensure protein concentration is >1 mg/mL for efficient kinetics.

• Add the Activated Linker Solution (from Step 2) to the protein solution.

  • Stoichiometry:

    • For Antibodies (IgG): Use 20–50x molar excess of linker.[1]

    • For Nanoparticles: Use saturation levels (calculated based on surface area).[1]

• Incubate for 2 hours at room temperature or Overnight at 4°C with gentle agitation.

Step 4: Quenching & Purification

• Quench: Add 1M Tris-HCl (pH 8.0) or 1M Hydroxylamine to a final concentration of 50 mM. Incubate for 15 minutes. This terminates the reaction by consuming remaining NHS esters.[4]

• Purify:

  • Proteins: Desalting column (e.g., Zeba Spin, PD-10) or Dialysis (MWCO appropriate for protein).[1]

  • Small Molecules: Reverse-phase HPLC (C18 column).[1]

Quality Control & Validation

Verify the conjugation using the following methods.

Method	Expected Result	Notes
MALDI-TOF MS	Mass shift of +115 Da per conjugation event.[1]	The added mass corresponds to the acyl group ( ).[1]
TNBS / Ninhydrin Assay	Decrease in absorbance compared to control.	Indicates loss of free primary amines (Lysine blockage).[1]
Isoelectric Focusing (IEF)	Shift toward lower pI (Acidic shift).[1]	Converting basic Lysine ( ) to neutral Amide removes positive charge.[1]
Size Exclusion (SEC)	Minimal change in Retention Time.	Confirms no aggregation occurred during coupling.

Troubleshooting Decision Tree

Figure 2: Troubleshooting logic for optimizing conjugation yield.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.).[1] Academic Press. [1]

  • The definitive guide on EDC/NHS chemistry and zero-length crosslinking.

• BroadPharm. (n.d.).[1] PEG Acid Reagents Protocol. Retrieved January 31, 2026.

  • Standard operating procedures for hydrophilic acid activ

• PubChem. (2025).[1][6] Compound Summary: (2-Amino-2-oxoethoxy)acetic acid.[1][2][8] National Library of Medicine.[6] [1]

  • Verification of chemical structure and physical properties.[1]

• Thermo Fisher Scientific. (n.d.).[1] EDC and Sulfo-NHS Crosslinking Chemistry. [1]

  • Mechanistic insights into carboxyl-to-amine conjug

Sources

• 1. Tirzepatide - Wikipedia [en.wikipedia.org]
• 2. biosynth.com [biosynth.com]
• 3. WO2002042259A2 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. 2-(2-aminoethoxy)acetic Acid | C4H9NO3 | CID 11170956 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-[2-(2-Aminoethoxy)ethoxy]acetic Acid | 134978-97-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. {2-[(2-Hydroxyphenyl)amino]-2-oxoethoxy}acetic acid | 1035841-15-6 | Benchchem [benchchem.com]

High-Fidelity Preparation of Chemically Modified Peptide Nucleic Acid (PNA) Probes

Application Note & Protocol Guide

Abstract

Peptide Nucleic Acids (PNAs) are synthetic DNA mimics where the negatively charged sugar-phosphate backbone is replaced by a neutral N-(2-aminoethyl)glycine pseudopeptide backbone.[1] This neutrality grants PNAs superior binding affinity and stability against nucleases/proteases. However, the lack of electrostatic repulsion leads to significant self-aggregation and poor aqueous solubility, complicating synthesis and purification. This guide details the Fmoc-solid phase synthesis (SPPS) of PNA probes, emphasizing

-backbone modifications and Click Chemistry functionalization to overcome solubility hurdles and enable precise labeling.

Part 1: Strategic Design of Modified PNAs

Before initiating synthesis, the PNA sequence must be engineered to prevent "catastrophic aggregation" on the resin.

The Aggregation Problem & The -PNA Solution

Standard PNA oligomers longer than 10-12 bases often precipitate on the solid support, leading to deletion sequences.

• Mechanism: Inter-chain hydrogen bonding between the amide backbones of adjacent PNA strands causes steric blockades.

• Solution (

  -Modification): Introducing a chiral center at the -position of the backbone (e.g., -MiniPEG or -Lysine) pre-organizes the PNA into a right-handed helix.[2] This prevents inter-chain aggregation and drastically improves solubility.

• Design Rule: Incorporate one

  -modified monomer every 3-4 bases.

Linker Strategy for Labeling

Direct conjugation of bulky fluorophores to the PNA N-terminus often quenches fluorescence or hinders hybridization.

• AEEA Linker: Use 2 units of [2-(2-aminoethoxy)ethoxy]acetic acid (AEEA, also known as "O-linker") between the PNA sequence and the label.[2] This provides a hydrophilic spacer (~25 Å) to decouple the label from the hybridization event.

Part 2: Protocol – Fmoc-Solid Phase PNA Synthesis

Scope: Synthesis of a 15-mer PNA probe via Fmoc/Bhoc chemistry. Scale: 2 µmol (ideal for optimization).

Materials Required[2][3][4][5][6][7][8][9][10][11][12]

• Resin: TentaGel S RAM or ChemMatrix Rink Amide (Low loading: 0.20–0.25 mmol/g is critical to reduce crowding).

• Monomers: Fmoc-PNA-A(Bhoc)-OH, Fmoc-PNA-C(Bhoc)-OH, Fmoc-PNA-G(Bhoc)-OH, Fmoc-PNA-T-OH.

• Activator: HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

• Base: DIPEA (Diisopropylethylamine) and 2,6-Lutidine.

• Solvent: NMP (N-methyl-2-pyrrolidone) – superior to DMF for PNA solubility.

Workflow Diagram

Figure 1: Iterative Fmoc-SPPS cycle for PNA assembly. Note the mandatory capping step to prevent deletion sequences.

Step-by-Step Procedure

• Resin Preparation:

  • Weigh resin (10 mg for 2 µmol scale) into a synthesis column.

  • Swell in DCM for 30 min, then wash with DMF (3x).

• Fmoc Deprotection:

  • Treat resin with 20% Piperidine in DMF (2 x 5 min).

  • Critical: Wash extensively (5x DMF, 5x DCM) to remove all traces of piperidine, which can cause premature cleavage of the sensitive Fmoc-PNA active ester in the next step.

• Activation & Coupling:

  • Ratio: Use 4 equivalents (eq) of Monomer, 3.8 eq HATU, and 8 eq DIPEA/Lutidine.

  • Pre-activation: Mix Monomer and HATU in NMP. Add Base. Allow to activate for only 1-2 minutes .

  • Expert Insight: Do not pre-activate longer than 2 minutes. PNA active esters are prone to rearrangement/racemization if left to stand.

  • Add mixture to resin.[3] Shake for 45–60 minutes at room temperature.

  • Optional: For difficult sequences (G-rich), perform coupling at 50°C.

• Capping (Mandatory):

  • Wash resin.[3] Add 5% Acetic Anhydride / 6% 2,6-Lutidine in DMF .

  • Shake for 5 minutes.

  • Why? Unreacted amines must be permanently blocked (acetylated) to prevent "n-1" deletion sequences that are impossible to separate by HPLC.

• Cycle Repetition:

  • Repeat steps 2–4 until the sequence is complete.

Part 3: Chemical Modification (On-Resin Click Chemistry)

For attaching sensitive molecules (e.g., Cyanine dyes) that cannot withstand repeated synthesis cycles, Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the gold standard.

Strategy

• Incorporate an Alkyne-Modifier (e.g., Fmoc-L-Propargylglycine) at the N-terminus or Lysine side chain during SPPS.

• Perform the "Click" reaction while the PNA is still on the solid support (On-Resin). This allows for massive excess of reagents to drive the reaction to completion and easy washing of unreacted fluorophores.

Click Protocol[6][7][9][10][14][15]

• Prepare Resin: Ensure the N-terminal Fmoc is removed or the specific site is deprotected.

• Reagent Mix (prepare fresh under Argon):

  • Azide-Label: 5 eq (e.g., Azide-Fluor 488).

  • Catalyst: CuI (Copper Iodide) - 1 eq.

  • Ligand: TBTA or THPTA - 2 eq (stabilizes Cu(I)).

  • Reductant: Sodium Ascorbate - 5 eq.

  • Solvent: DMF/Water (4:1) – Water is required for the catalytic cycle.

• Reaction: Add mixture to the resin-bound Alkyne-PNA. Shake overnight at room temperature in the dark.

• Wash: Wash extensively with DMF, then 0.1M EDTA (to remove Copper ions), then DCM.

Part 4: Cleavage, Purification, and QC

Cleavage Cocktail

PNA-Resin linkage and Bhoc protecting groups are acid-labile.

• Cocktail: TFA / Triisopropylsilane (TIS) / m-Cresol (95:2.5:2.5).

• Note: Avoid water if possible, or keep <2%, as it can sometimes promote back-alkylation.

• Procedure: Incubate resin in cocktail for 2 hours. Precipitate filtrate in cold Diethyl Ether.

HPLC Purification (The "Heated" Technique)

PNA aggregates are often mistaken for impurities on HPLC.

• Column: C18 Reverse Phase (e.g., Jupiter C18).

• Mobile Phase: A: 0.1% TFA in Water; B: 0.1% TFA in Acetonitrile.[4][5]

• Temperature: Maintain column at 50–60°C.

  • Why? High temperature melts PNA aggregates/secondary structures, resulting in sharp peaks and higher recovery.

Quality Control Data Presentation

Parameter	Specification	Method
Purity	> 95%	RP-HPLC (260 nm) at 55°C
Identity	± 1 Da of Calc. Mass	MALDI-TOF or ESI-MS
Appearance	White to off-white lyophilized powder	Visual Inspection
Solubility	Soluble in H2O at 50 µM	Visual (after 5 min vortex)

Part 5: Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / "Gunk" on Resin	Overloading / Aggregation	Switch to ChemMatrix resin with loading <0.2 mmol/g.
Broad HPLC Peaks	Aggregation during analysis	Heat HPLC column to 60°C. Add 10% Formamide to sample buffer.
Deletion Sequences (n-1)	Incomplete Coupling	Double couple all Purines (A/G). Ensure Capping step is used.[3]
Mass +56 Da observed	t-Butyl cation adducts	Use m-Cresol or Thioanisole in cleavage cocktail to scavenge t-butyl ions.
Racemization	Over-activation	Reduce pre-activation time of HATU/Monomer to <2 mins.

Modification Logic Diagram

Figure 2: Decision matrix for selecting between direct coupling and Click chemistry based on label stability.

References

• Nielsen, P. E., et al. (1991). Sequence-selective recognition of DNA by strand displacement with a thymine-substituted polyamide. Science. Link

• Bahal, R., et al. (2013). Single-stranded γPNAs for in vivo site-specific genome editing. Nature Communications. Link

• Hudson, R. H., et al. (2015).[6] PNA Molecular Beacons Assembled by Post-Synthetic Click Chemistry Functionalization.[6][7] ChemBioChem. Link

• Sahu, B., et al. (2011). Synthesis and Characterization of conformationally preorganized γ-PNA. The Journal of Organic Chemistry. Link

• Pippel, A., et al. (2016). Peptide Nucleic Acids (PNAs) as Diagnostic and Therapeutic Agents.[8] Advanced Drug Delivery Reviews. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Custom PNA Synthesis [sbsgenetech.com]
• 3. rsc.org [rsc.org]
• 4. Peptide Nucleic Acid Synthesis | LGC, Biosearch Technologies [biosearchtech.com]
• 5. Guideline for PNA [data.panagene.com]
• 6. PNA Molecular Beacons Assembled by Post-Synthetic Click Chemistry Functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. "Functionalization of Peptide Nucleic Acids via post-synthetic click chemistry" by Xiaoxiao Wang [ir.lib.uwo.ca]
• 8. Fmoc Solid-Phase FIT-PNA Synthesis-Manual and Automated Methodologies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2-Amino-2-oxoethoxy)acetic acid

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of (2-Amino-2-oxoethoxy)acetic acid. This valuable bifunctional molecule serves as a key linker in the development of antibody-drug conjugates (ADCs) and other complex biotherapeutics. Its synthesis, while straightforward in principle, presents several challenges that can impact yield and purity.

This guide is designed to provide in-depth, field-proven insights to help you navigate these challenges. We will move beyond simple procedural steps to explain the underlying chemical principles, enabling you to troubleshoot effectively and optimize your reaction outcomes.

Core Synthesis Pathway: Williamson Ether Synthesis

The most common and direct route to (2-Amino-2-oxoethoxy)acetic acid is via a Williamson ether synthesis. This reaction involves the nucleophilic substitution (SN2) of a haloacetamide with the alkoxide of glycolic acid.[1][2] The general scheme involves deprotonating glycolic acid with a suitable base to form a glycolate anion, which then acts as a nucleophile to attack the electrophilic carbon of 2-chloroacetamide.

Figure 1. General Williamson ether synthesis pathway.

Frequently Asked Questions (FAQs)

Q1: What are the primary starting materials for this synthesis?

The synthesis typically utilizes glycolic acid and a 2-haloacetamide, most commonly 2-chloroacetamide or 2-bromoacetamide. A strong, non-nucleophilic base is also required to deprotonate the glycolic acid.

Q2: Which base is most effective for the deprotonation of glycolic acid?

Sodium hydride (NaH) is a frequently used and highly effective base for generating the glycolate alkoxide from glycolic acid.[3] Other strong bases like potassium tert-butoxide (t-BuOK) can also be used. It is critical to use a base strong enough to fully deprotonate the alcohol without introducing a competing nucleophile.

Q3: What is a realistic target yield for this synthesis?

Yields can vary significantly based on reaction conditions and purification methods. While some reports show high yields under optimized conditions, it is common for initial attempts to result in lower yields (40-60%).[2] With careful optimization of the parameters discussed in this guide, yields can often be improved to over 80%.[4]

Q4: What are the most critical parameters to control for a successful reaction?

The three most critical parameters are:

• Anhydrous Conditions: The presence of water will consume the base and quench the reactive glycolate nucleophile.

• Reaction Temperature: Temperature control is crucial to ensure the reaction proceeds at a reasonable rate without promoting side reactions.[2]

• Stoichiometry: The molar ratio of base to glycolic acid and 2-chloroacetamide must be carefully controlled.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis. Each problem is followed by a series of questions and answers designed to diagnose and resolve the issue.

Problem 1: Consistently Low or No Yield

Q: My reaction yields are well below 50%, or I'm recovering only starting materials. What are the most likely causes?

A: This is a common problem often traced back to issues with nucleophile formation or reaction conditions. Let's break down the possibilities.

• Cause A: Incomplete Deprotonation of Glycolic Acid The glycolate alkoxide is the key nucleophile. If it's not formed efficiently, the reaction cannot proceed. This is often due to:

  • Insufficient Base: You must use at least a stoichiometric equivalent of a strong base like NaH relative to glycolic acid. An excess is often recommended to counteract any trace moisture.

  • Water in the Reaction: Sodium hydride reacts violently with water. Ensure all glassware is oven-dried, and use anhydrous solvents. Consider drying solvents over molecular sieves prior to use.[5]

  • Poor Base Quality: NaH can degrade upon storage. Use a fresh bottle or a previously opened bottle that has been stored under an inert atmosphere.

• Cause B: Suboptimal Reaction Temperature or Time The SN2 reaction has a specific activation energy.[1]

  • Temperature Too Low: The reaction may be kinetically slow. If you are running the reaction at room temperature, a gentle increase in heat is often required.[5]

  • Reaction Time Too Short: Williamson ether syntheses can be slow. Reactions are often run for several hours or overnight to ensure completion.[2] Monitor the reaction by TLC or LC-MS to track the consumption of starting materials.

• Cause C: Choice of Solvent The solvent plays a critical role in an SN2 reaction.

  • Protic Solvents: Avoid protic solvents like ethanol or methanol during the deprotonation and alkylation steps, as they will be deprotonated by the strong base and interfere with the reaction.[6]

  • Recommended Solvents: Polar aprotic solvents such as Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF) are ideal as they can solvate the cation of the alkoxide salt, leaving the nucleophile more reactive.[1][5]

Figure 2. Troubleshooting logic for low yield issues.

Problem 2: Significant Impurity Profile

Q: My crude product shows multiple spots on TLC or peaks in LC-MS. What are the common side reactions?

A: Side reactions can compete with the desired SN2 pathway, leading to a complex product mixture and difficult purification.

• Cause A: Elimination (E2) Reaction The glycolate base can act as a base to promote the elimination of HCl from 2-chloroacetamide, forming an alkene. This is more likely with secondary or tertiary alkyl halides but can occur with primary halides at elevated temperatures.[2][3]

  • Solution: Maintain a moderate reaction temperature. The optimal range is typically between 50-70 °C. Avoid excessive heating, which strongly favors elimination over substitution.[2]

• Cause B: Dialkylation The newly formed product, (2-Amino-2-oxoethoxy)acetic acid, still possesses a carboxylic acid proton. If a large excess of base is used (more than 2 equivalents), this proton can be removed, creating a new nucleophile that can react with another molecule of 2-chloroacetamide.

  • Solution: Carefully control the stoichiometry. Using approximately 2.0-2.5 equivalents of base is generally sufficient to deprotonate both the alcohol and carboxylic acid protons of glycolic acid without driving significant dialkylation of the product.

• Cause C: Hydrolysis of the Amide If the reaction workup is performed under harsh acidic or basic conditions at high temperatures, the primary amide of the product can hydrolyze to a carboxylic acid.

  • Solution: Use mild workup conditions. Quench the reaction by carefully adding it to ice-cold water or a mild acid (e.g., dilute HCl) at 0 °C to neutralize excess base. Avoid prolonged exposure to strong acids or bases during extraction and purification.

Optimized Protocol Parameters

To maximize yield and minimize impurities, careful control of reaction parameters is essential. The following table provides a validated starting point for your optimization experiments.

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous THF or DMF	Polar aprotic solvents enhance SN2 reaction rates.[1]
Base	Sodium Hydride (NaH), 60% disp. in oil	Strong, non-nucleophilic base ensures complete deprotonation.[3]
Stoichiometry	Glycolic Acid: 1.0 eq.	The limiting reagent.
2-Chloroacetamide: 1.0 - 1.2 eq.	A slight excess can help drive the reaction to completion.
Sodium Hydride: 2.2 - 2.5 eq.	Deprotonates both the hydroxyl and carboxylic acid groups.
Temperature	0 °C (Base Addition) -> 60 °C (Reaction)	Controlled addition prevents runaway reaction; heating is needed for rate.[4]
Reaction Time	12 - 18 hours	Allows the reaction to proceed to completion. Monitor by TLC/LC-MS.[7]
Workup	Quench with ice-cold 1M HCl	Neutralizes excess base and protonates the product carboxylate.
Purification	Acid-base extraction, followed by recrystallization or chromatography	Removes unreacted starting materials and byproducts.[4][8]

Experimental Protocol: Step-by-Step

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add anhydrous THF (see table for volume) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and addition funnel.

• Base Addition: Cool the THF to 0 °C in an ice bath. Carefully add Sodium Hydride (2.2 eq.) portion-wise to the stirred solvent.

• Nucleophile Formation: Dissolve glycolic acid (1.0 eq.) in a minimal amount of anhydrous THF and add it dropwise to the NaH suspension at 0 °C. Allow the mixture to stir for 30-60 minutes at 0 °C. You should observe hydrogen gas evolution.

• Alkylation: Dissolve 2-chloroacetamide (1.1 eq.) in anhydrous THF and add it dropwise to the reaction mixture at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and warm the mixture to 60 °C. Let the reaction stir overnight (12-18 hours).

• Workup: Cool the reaction back to 0 °C. Slowly and carefully quench the reaction by adding it to a beaker of ice-cold 1M HCl. Adjust the pH to ~2-3.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).[4]

By adhering to these guidelines and understanding the chemical principles at play, you can effectively troubleshoot and optimize the synthesis of (2-Amino-2-oxoethoxy)acetic acid, ensuring a reliable supply of this critical reagent for your research and development needs.

References

• WIPO (2002). WO/2002/042259 METHODS OF SYNTHESIZING AND USING DERIVATIVES OF [2-(2-AMINOETHOXY)ETHOXY] ACETIC ACID. WIPO Patentscope. Available at: [Link]

• Google Patents (2003). WO2002042259A3 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid.
• Google Patents (2002). WO2002042259A2 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid.
• Google Patents (2006). US7038078B2 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid.

• Patsnap (n.d.). Preparation method of 2-(2-(2-aminoethoxy) ethoxy) acetic acid. Eureka. Available at: [Link]

• Organic Chemistry Tutor (2023). Williamson Ether Synthesis. YouTube. Available at: [Link]

• Wikipedia (n.d.). Williamson ether synthesis. Available at: [Link]

• Master Organic Chemistry (2014). The Williamson Ether Synthesis. Available at: [Link]

• Chemistry Steps (n.d.). Williamson Ether Synthesis. Available at: [Link]

• Organic Chemistry Tutor (2023). Williamson Ether Synthesis. YouTube. Available at: [Link]

• Google Patents (2014). CN103664701A - Synthesis route of [2-[2-(Fmoc-amino) ethoxy] ethoxy] acetic acid.

• PubMed (2006). Comparative study of trichloroacetic acid versus glycolic acid chemical peels in the treatment of melasma. Available at: [Link]

• MDPI (2021). Catalytic Production of Glycolic Acid from Glycerol Oxidation: An Optimization Using Response Surface Methodology. Available at: [Link]

• Zhonglan Industry (2019). Six synthetic methods for glycolic acid, including purification methods. Available at: [Link]

• ResearchGate (2020). Optimization of O-GIG for O-Glycopeptide Characterization with Sialic Acid Linkage Determination. Available at: [Link]

• Reddit (2015). Williamson ether synthesis trouble, 2.0. Available at: [Link]

• Google Patents (n.d.). Process for the production of glycolic acid or derivatives thereof from formaldehyde.

• Semantic Scholar (2021). Catalytic Production of Glycolic Acid from Glycerol Oxidation: An Optimization Using Response Surface Methodology. Available at: [Link]

• ResearchGate (2021). Evaluation of glycolic acid and trichloroacetic acid peels in the treatment of melasma. Available at: [Link]

• ResearchGate (n.d.). Optimization of the alkylation reaction. Reaction conditions were.... Available at: [Link]

• RSC Publishing (n.d.). One-pot chemoenzymatic synthesis of glycolic acid from formaldehyde. Available at: [Link]

• PubMed (2023). An optimized method for Oil Red O staining with the salicylic acid ethanol solution. Available at: [Link]

• Diaion (n.d.). Separation and Refining of Amino acids. Available at: [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. CN103664701A - Synthesis route of [2-[2-(Fmoc-amino) ethoxy] ethoxy] acetic acid - Google Patents [patents.google.com]
• 5. reddit.com [reddit.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. US7038078B2 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid - Google Patents [patents.google.com]
• 8. diaion.com [diaion.com]

Challenges in the synthesis of α,α-disubstituted α-amino acids

Technical Support Center: Synthesis of

-Disubstituted -Amino Acids

Case ID: AA-QUAT-SYNTH-001 Status: Open Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Subject: Troubleshooting Steric Hindrance, Enantioselectivity, and Hydrolysis in Quaternary Amino Acid Synthesis

Executive Summary

Welcome to the Technical Support Center. You are likely here because standard amino acid synthesis protocols (Strecker, O'Donnell) have failed to deliver high yields or sufficient enantiomeric excess (ee) when applied to

-disubstituted targets.

The synthesis of quaternary

-carbons is thermodynamically and kinetically challenging due to extreme steric crowding. The nucleophilic attack of a tertiary enolate on an electrophile is sluggish, and the subsequent hydrolysis of the resulting sterically hindered esters or amides often requires forcing conditions that risk racemization or degradation.

This guide is structured as a Level 3 Troubleshooting Manual , bypassing basic organic chemistry to address specific failure modes in the three dominant methodologies: Schöllkopf Bis-Lactim Ethers , Maruoka Phase-Transfer Catalysis (PTC) , and Bucherer-Bergs Cyclization .

Module 1: The Schöllkopf Bis-Lactim Ether Method

Primary Issue: Low yield during the alkylation of the quaternary center.

Diagnostic Q&A

Q: I formed the lithiated bis-lactim ether, but the alkylation with my electrophile is stalled (<20% conversion). Why? A: The "valine shield" that provides stereocontrol also hinders the approach of bulky electrophiles.

• Root Cause: The lithium enolate is an aggregate. In THF at -78°C, it may be too stable/bulky to react with secondary or branched electrophiles.

• Solution: Break the aggregate. Add a co-solvent like DMPU (N,N'-dimethylpropyleneurea) or HMPA (hexamethylphosphoramide) (2-3 equivalents relative to n-BuLi) after deprotonation but before adding the electrophile. This creates a "naked," more reactive enolate.

• Protocol Adjustment: Allow the electrophile to react at -78°C for 2 hours, then slowly warm to -20°C. Do not warm to RT immediately, as this promotes elimination of the electrophile rather than substitution.

Q: My product is racemic after hydrolysis. Did the auxiliary fail? A: Unlikely. The Schöllkopf auxiliary is robust.[1] The issue is likely epimerization during hydrolysis .

• Root Cause: Quaternary amino acid esters are incredibly resistant to hydrolysis. Prolonged heating in 6N HCl can cause retro-aldol type fragmentation or epimerization at the

  -center if the conditions are too harsh for too long.

• Solution: Switch to mild hydrolysis . Use 0.25 N TFA/water/THF at ambient temperature first to cleave the bis-lactim ether. If that fails, use microwave-assisted hydrolysis (see Module 4).

Module 2: Phase-Transfer Catalysis (Maruoka Catalysts)

Primary Issue: Low enantioselectivity (ee < 80%) in

-alkylation of aldimine Schiff bases.

Diagnostic Q&A

Q: I am using a standard benzyl cinchona alkaloid catalyst, but the ee is poor for my

-methyl-phenylalanine analog. Why? A: Cinchona alkaloids often lack the rigid "chiral pocket" required for quaternary center discrimination. The flexible nature of the transition state allows the electrophile to approach from the "wrong" face.

• Solution: Switch to a

  -symmetric Spiro Maruoka Catalyst (e.g., -3,4,5-trifluorophenyl-NAS bromide). These catalysts possess a rigid binaphthyl spiro-skeleton that creates a deep, defined chiral cavity, effectively "locking" the enolate geometry.

Q: The reaction emulsion is thick, and stirring is difficult. Does this affect ee? A: Yes. PTC relies on the interfacial transfer rate.

• Root Cause: Poor mixing leads to a "stalled" interface where the background racemic reaction (uncatalyzed) in the liquid bulk competes with the chiral interfacial reaction.

• Solution:

  • High-Shear Stirring: Ensure vigorous agitation (>1000 rpm).

  • Solvent Switch: Switch from Toluene/50% KOH to Fluorobenzene/50% KOH . Fluorobenzene often improves reaction rates for sterically demanded substrates due to better solubility of the ion pair.

Standard Operating Procedure: Maruoka PTC Alkylation

Target: Synthesis of

-allyl-alanine derivative.

• Setup: In a flame-dried tube, dissolve the tert-butyl glycinate benzophenone Schiff base (1.0 equiv) and Maruoka Catalyst (1 mol%) in Toluene (0.1 M).

• Base Addition: Cool to 0°C. Add 50% aqueous KOH (3.0 equiv) dropwise.

• Electrophile: Add Allyl Bromide (1.2 equiv).

• Agitation: Stir vigorously at 0°C. Monitor by TLC/HPLC.

• Quench: Dilute with water/ether. Wash organic layer with brine.

• Hydrolysis: Treat crude imine with 1M citric acid in THF at RT for 2h to release the free amine.

Module 3: Cyclic Amino Acids (Bucherer-Bergs vs. Strecker)

Primary Issue: Wrong diastereomer formed when synthesizing cyclic quaternary amino acids (e.g., conformationally restricted analogs).

Decision Logic

• Scenario: You have a 4-substituted cyclohexanone and need to synthesize the amino acid.

• The Rule:

  • Strecker Synthesis (KCN/NH

    Cl): Kinetic control. The cyanide attacks from the less hindered face (axial attack), placing the nitrile equatorial and the amino group axial.

  • Bucherer-Bergs (KCN/(NH

    ) CO ): Thermodynamic control.[2] The reaction equilibrates to place the bulky hydantoin ring in the equatorial position (amino group equatorial).

Q: I need the amino group in the equatorial position, but Strecker gave me axial. Can I invert it? A: Inversion of a quaternary center is nearly impossible. You must restart using the Bucherer-Bergs protocol. The hydantoin intermediate allows for equilibration to the thermodynamic product.

Module 4: The "Final Mile" – Hydrolysis of Sterically Hindered Esters

Primary Issue: The ester/amide won't hydrolyze under standard reflux.

Troubleshooting Guide

Quaternary centers protect the carbonyl carbon from nucleophilic attack by water/hydroxide. Standard reflux (100°C) often fails.

Method	Conditions	Pros	Cons
Standard Acid	6N HCl, Reflux, 24-48h	Cheap, simple.	High risk of racemization ; often incomplete.
High-Pressure	6N HCl, Sealed Tube, 140°C	Forces reaction.	Degradation of sensitive side chains (Trp, Met).
Microwave (Acid)	6N HCl, MW 150°C, 15-30 min	Fast , minimizes thermal exposure time.	Scale limited by vessel size.
Basic Peroxide	LiOH (10 eq), H O , THF	Chemoselective.	Can oxidize sensitive functionality (S, Se).
TMSI	TMSI (Trimethylsilyl iodide), DCM	Anhydrous, mild temp.	Expensive; requires strictly dry conditions.

Recommendation: Use Microwave-Assisted Hydrolysis for small scale (<5g).

• Protocol: Suspend sterically hindered ester in 6N HCl/AcOH (1:1). Irradiate at 150°C (300W) for 20 minutes. Analyze by LCMS. Repeat in 10-minute intervals if necessary.

Visual Technical Guides

Figure 1: Strategic Decision Matrix for Synthesis Method

Caption: Flowchart for selecting the optimal synthetic route based on substrate topology and stereochemical requirements.

Figure 2: Troubleshooting the Schöllkopf Enolate Alkylation

Caption: Mechanistic bottlenecks in Schöllkopf alkylation and corrective actions for steric hindrance.

References

• Zhang, Y., et al. (2024). "Challenges and recent advancements in the synthesis of

  -disubstituted -amino acids." Nature Communications. [Link][3]

• Ooi, T., & Maruoka, K. (2007).[4] "Practical Stereoselective Synthesis of

  -Branched -Amino Acids through Efficient Kinetic Resolution in the Phase-Transfer-Catalyzed Asymmetric Alkylations." Organic Letters. [Link][5][6]

• Sarges, R., et al. (1990).[7] "Spiro Hydantoin Aldose Reductase Inhibitors Derived from 8-Aza-4-chromanones." Journal of Medicinal Chemistry. [Link]

• CEM Corporation. "Microwave-Assisted Hydrolysis of Peptides and Esters." Application Notes. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Practical Stereoselective Synthesis of β-Branched α-Amino Acids through Efficient Kinetic Resolution in the Phase-Transfer-Catalyzed Asymmetric Alkylations [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Molecular Design of a C2-Symmetric Chiral Phase-Transfer Catalyst for Practical Asymmetric Synthesis of α-Amino Acids [organic-chemistry.org]
• 7. Bucherer-Bergs Reaction [organic-chemistry.org]

Technical Support Center: Strategies for Reducing Epimerization During Peptide Synthesis

Welcome to the Technical Support Center dedicated to a critical challenge in solid-phase peptide synthesis (SPPS): epimerization. This guide is designed for researchers, scientists, and drug development professionals who encounter the undesirable inversion of stereochemistry at the α-carbon of an amino acid during synthesis. Such events can lead to diastereomeric impurities that are difficult to separate and can drastically alter the biological activity of the final peptide.[1][2][3]

This resource provides in-depth, field-proven insights into the causes of epimerization and offers practical, step-by-step troubleshooting guides and frequently asked questions (FAQs) to help you minimize this side reaction in your experiments.

Table of Contents

• Frequently Asked Questions (FAQs): Understanding Epimerization

  • What is epimerization in the context of peptide synthesis?

  • Why is it crucial to control epimerization?

  • What are the primary chemical mechanisms behind epimerization?

  • Which amino acids are most susceptible to epimerization?

• Troubleshooting Guide: Identifying and Solving Epimerization Issues

  • Problem: High levels of epimerization are detected in my crude peptide. What are the likely causes and immediate actions?

  • Problem: I am working with a C-terminal cysteine or histidine, which are known to be problematic. What specific precautions should I take?

  • Problem: My peptide sequence contains sterically hindered amino acids. How does this affect epimerization and what should I do?

• Advanced Protocols for Minimizing Epimerization

  • Protocol 1: Optimized Coupling Strategy for Epimerization-Prone Residues

  • Protocol 2: Analytical Characterization of Epimerization by RP-HPLC

• References

Frequently Asked Questions (FAQs): Understanding Epimerization

What is epimerization in the context of peptide synthesis?

Epimerization is a chemical process where the configuration at one of several stereogenic centers in a molecule is inverted.[2] In peptide synthesis, this refers to the conversion of an L-amino acid residue into its D-epimer at the α-carbon. This side reaction compromises the chiral integrity of the peptide, leading to the formation of a diastereomeric impurity.[1][3]

Why is it crucial to control epimerization?

The biological activity of a peptide is intrinsically linked to its specific three-dimensional structure.[2] Even a single change in stereochemistry can dramatically alter the peptide's conformation, potentially leading to a partial or complete loss of function, or even antagonistic effects.[1][4] Furthermore, the resulting diastereomers often have very similar physicochemical properties, making their separation by chromatography extremely challenging and costly.[1][2]

What are the primary chemical mechanisms behind epimerization?

There are two main pathways through which epimerization occurs during peptide synthesis:

• Oxazolone Formation (Cyclization Pathway): This is the most predominant mechanism.[2] During the activation of the C-terminal carboxyl group of an N-protected amino acid or peptide, a highly reactive 5(4H)-oxazolone intermediate can form. The α-proton of this intermediate is acidic and can be readily abstracted by a base. Subsequent reprotonation can occur from either side of the planar intermediate, leading to a mixture of L- and D-isomers.

  Mechanism of epimerization via oxazolone formation.

• Direct α-Proton Abstraction (Enolization Pathway): This mechanism involves the direct removal of the α-proton from the activated amino acid by a base, forming a carbanion/enolate intermediate without proceeding through an oxazolone.[2] This pathway is more significant for amino acid residues with particularly acidic α-protons. Reprotonation of this intermediate then leads to racemization.[2]

Which amino acids are most susceptible to epimerization?

The susceptibility to epimerization varies among amino acids. Key factors include the steric bulk of the side chain and its electronic properties.

• Highly Susceptible: Histidine (His) and Cysteine (Cys) are notoriously prone to epimerization.[5][6][7] The imidazole ring of histidine can act as an internal base, catalyzing the abstraction of the α-proton.[7]

• Moderately Susceptible: Phenylalanine (Phe) and other aromatic or sterically hindered residues like Valine (Val) and Isoleucine (Ile) also show a tendency to epimerize, especially under harsh coupling conditions.[8]

Troubleshooting Guide: Identifying and Solving Epimerization Issues

Problem: High levels of epimerization are detected in my crude peptide. What are the likely causes and immediate actions?

High epimerization levels are a common issue stemming from several potential factors in your synthesis protocol. A systematic approach is required to pinpoint the cause.

Possible Causes & Recommended Solutions

Potential Cause	Explanation	Recommended Solution
Inappropriate Coupling Reagent	Some coupling reagents, particularly those that generate highly reactive intermediates, can accelerate oxazolone formation. For example, carbodiimides like EDC can sometimes lead to higher epimerization rates compared to others.[8]	Switch to a less epimerization-prone coupling reagent. Aminium/uronium or phosphonium salt-based reagents like HATU, HBTU, or PyBOP are generally preferred.[9][10] For particularly sensitive couplings, consider using COMU, which has shown reduced epimerization.[9][11]
Excessive or Strong Base	The base used during coupling plays a critical role. Stronger bases or an excess of base can readily abstract the α-proton, promoting both epimerization mechanisms.[12]	Use a weaker, sterically hindered base. Substitute N-methylmorpholine (NMM) with N,N-diisopropylethylamine (DIEA) or 2,4,6-collidine.[12] Crucially, use the minimum number of equivalents of base required for the reaction.
Prolonged Activation Time	The longer the activated amino acid exists before coupling, the greater the opportunity for epimerization.	Minimize pre-activation time. Ideally, perform the activation in situ by adding the coupling reagent and base to the amino acid solution just before adding it to the resin.[12]
High Reaction Temperature	Elevated temperatures increase the rate of all chemical reactions, including epimerization.[13]	Perform the coupling at a lower temperature. Cooling the reaction vessel to 0°C can significantly reduce the rate of epimerization. While some modern microwave synthesizers use high temperatures for rapid couplings, these protocols are carefully optimized to minimize exposure time.[6] For problematic residues, a lower temperature is a safer approach.
Polar Solvent Choice	Polar aprotic solvents like Dimethylformamide (DMF) can stabilize the charged intermediates involved in epimerization, thereby increasing its rate.[8][13]	Consider using a less polar solvent. If solubility allows, using dichloromethane (DCM) or a mixture like DCM/DMF may reduce epimerization.[12]

Problem: I am working with a C-terminal cysteine or histidine, which are known to be problematic. What specific precautions should I take?

Synthesizing peptides with C-terminal Cys or His requires special attention due to their high propensity for epimerization.[5][7]

Strategic Workflow for Cys and His-Containing Peptides

Decision workflow for minimizing epimerization of Cys and His.

• Side-Chain Protection: For histidine, the choice of protecting group is critical. The trityl (Trt) group on the imidazole nitrogen does not sufficiently suppress its catalytic activity. Using a Boc protecting group, as in Fmoc-His(Boc)-OH , has been shown to be more effective at reducing epimerization, even at elevated temperatures.[6][7] For cysteine, a highly acid-labile protecting group like Trt is common, but the focus must be on the coupling conditions.

• Coupling Reagents and Additives: The combination of a carbodiimide like N,N'-diisopropylcarbodiimide (DIC) with an additive such as Oxyma Pure or HOBt is a robust method for minimizing epimerization, particularly for Fmoc-Cys(Trt)-OH.[9][13] These additives act as activated ester intermediates that are less prone to cyclization into oxazolones. HOAt is often even more effective than HOBt at suppressing epimerization.[8][13]

• Base Selection: Avoid strong bases. A sterically hindered, weaker base like 2,4,6-collidine is an excellent choice for these sensitive amino acids.

Problem: My peptide sequence contains sterically hindered amino acids. How does this affect epimerization and what should I do?

Sterically hindered amino acids (e.g., Val, Ile, Thr) can slow down the rate of the desired aminolysis (coupling) reaction. This gives the activated amino acid more time to undergo the competing epimerization side reaction.

Mitigation Strategies:

• Use High-Efficiency Coupling Reagents: Reagents known for rapid coupling, such as HATU or COMU , are beneficial here.[9][10] They can accelerate the main reaction, outcompeting the epimerization pathway.

• Increase Coupling Time: While counterintuitive, if the primary issue is incomplete coupling due to steric hindrance, a longer reaction time may be necessary. However, this must be balanced with the risk of epimerization. It is often better to perform a second coupling (a "double couple") rather than extending a single coupling for an excessive duration.

• Elevated Temperature (with caution): For automated synthesizers, microwave-assisted heating can overcome the steric hindrance and drive the coupling to completion quickly.[6] This reduces the overall time the activated residue is susceptible to epimerization. This should be used judiciously and with optimized protocols.

Advanced Protocols for Minimizing Epimerization

Protocol 1: Optimized Coupling Strategy for Epimerization-Prone Residues

This protocol is designed for manual or automated SPPS when incorporating a sensitive amino acid like His, Cys, or Phe.

Materials:

• Fmoc-protected amino acid (e.g., Fmoc-His(Boc)-OH)

• Coupling Reagent: DIC (N,N'-diisopropylcarbodiimide)

• Additive: Oxyma Pure (Ethyl cyanohydroxyiminoacetate)

• Base: 2,4,6-Collidine

• Solvent: DMF (Peptide Synthesis Grade)

• Resin-bound peptide with a free N-terminal amine

Procedure:

• Prepare Amino Acid Solution: In a separate vessel, dissolve 3 equivalents of the Fmoc-amino acid and 3 equivalents of Oxyma Pure in a minimal amount of DMF.

• Initiate Activation: Add 3 equivalents of DIC to the amino acid/Oxyma solution. Mix gently for 1-2 minutes.

• Base Addition: Add 3 equivalents of 2,4,6-collidine to the activation mixture.

• Coupling: Immediately add the complete activation mixture to the deprotected resin-bound peptide.

• Reaction: Allow the coupling reaction to proceed for 1-2 hours at room temperature. For extremely difficult couplings, the reaction can be cooled to 0°C and allowed to proceed for a longer duration (e.g., 4 hours).

• Washing: After the coupling is complete, thoroughly wash the resin with DMF (3x), DCM (3x), and DMF (3x) to remove all soluble reagents and by-products.[14]

• Confirmation: Perform a Kaiser test or other qualitative test to confirm the absence of free primary amines, indicating reaction completion.

Protocol 2: Analytical Characterization of Epimerization by RP-HPLC

Detecting and quantifying the level of epimerization is crucial for process optimization and quality control.[15]

Methodology:

• Sample Preparation: Cleave a small sample of the crude peptide from the resin using an appropriate cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O). Precipitate the peptide in cold ether, centrifuge, and dissolve the pellet in a suitable solvent (e.g., 50% Acetonitrile/Water).

• Chromatographic System: Use a high-performance liquid chromatography (HPLC) system equipped with a UV detector.

• Column: A high-resolution reverse-phase C18 column is typically used. For baseline separation of diastereomers, a chiral stationary phase (CSP) may be required in some cases, but often a high-resolution achiral column with an optimized gradient is sufficient.[15]

• Mobile Phase:

  • Solvent A: 0.1% TFA in Water

  • Solvent B: 0.1% TFA in Acetonitrile

• Gradient Elution: A shallow, extended gradient is often necessary to resolve the epimeric peptide from the desired product. An example gradient might be:

  • 5-25% B over 10 minutes

  • 25-45% B over 40 minutes

  • 45-95% B over 5 minutes

• Detection: Monitor the elution profile at 214 nm or 220 nm.[15]

• Quantification: The epimer will typically appear as a small, closely eluting peak next to the main product peak. The percentage of the epimer is calculated by integrating the peak area of the diastereomer and expressing it as a percentage of the total peak area of both the desired peptide and its epimer.[15]

References

• Duengo, S., Muhajir, M. I., Hidayat, A. T., Musa, W. J. A., & Maharani, R. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(24), 8017. [Link]

• Duengo, S., Muhajir, M. I., Hidayat, A. T., Musa, W. J. A., & Maharani, R. (2023). Epimerisation in Peptide Synthesis. PMC, NIH. [Link]

• Hirano, R. (2016). Epimerization of Peptide. SlideShare. [Link]

• ResearchGate. (2023). (PDF) Epimerisation in Peptide Synthesis. ResearchGate. [Link]

• Duengo, S., et al. (2023). Epimerisation in Peptide Synthesis. PubMed. [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec Peptides. [Link]

• El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 15(4), 940-972. [Link]

• CEM. (n.d.). Unparalleled Solid Phase Peptide Synthesis. CEM. [Link]

• Aapptec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Aapptec. [Link]

Sources

• 1. Epimerisation in Peptide Synthesis [ouci.dntb.gov.ua]
• 2. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epimerisation in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. bachem.com [bachem.com]
• 6. cem.hu [cem.hu]
• 7. peptide.com [peptide.com]
• 8. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 9. bachem.com [bachem.com]
• 10. peptide.com [peptide.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. bachem.com [bachem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of N-(2-Aminoethyl)ethanolamine (AEEA) for Researchers and Drug Development Professionals

In the landscape of industrial chemistry and pharmaceutical development, N-(2-Aminoethyl)ethanolamine (AEEA) stands out as a versatile intermediate, pivotal in the synthesis of a wide array of products ranging from surfactants and chelating agents to fabric softeners and fuel additives. Its unique molecular structure, featuring primary and secondary amine groups along with a hydroxyl functionality, imparts a valuable combination of reactivity. For researchers and professionals in drug development, the efficient and selective synthesis of AEEA is a critical consideration. This guide provides an in-depth comparative analysis of the primary industrial methods for AEEA synthesis, offering insights into the underlying chemistry, process parameters, and the practical advantages and limitations of each approach.

Introduction to AEEA and its Synthetic Challenges

AEEA is a linear molecule that combines the chemical characteristics of both an ethyleneamine and an ethanolamine. This dual nature makes it a highly sought-after building block in organic synthesis. However, its production is often complicated by the formation of a variety of byproducts, making the selective synthesis of high-purity AEEA a significant chemical challenge. Industrial processes are typically designed to produce a mixture of ethyleneamines, with the yield of AEEA being highly dependent on the chosen synthetic route and reaction conditions.

Major Industrial Synthesis Routes: A Comparative Overview

The industrial production of AEEA is dominated by three primary methods:

• Reductive Amination of Monoethanolamine (MEA)

• Ethoxylation of Ethylenediamine (EDA)

• Hydrogenative Amination of Monoethylene Glycol (MEG)

The choice of method is often dictated by the desired product distribution, feedstock availability, and the operator's capacity for downstream purification.

Reductive Amination of Monoethanolamine (MEA)

This is one of the most common industrial routes for the production of ethyleneamines, including AEEA. The process involves the reaction of monoethanolamine (MEA) with ammonia in the presence of a hydrogenation catalyst.

Underlying Chemistry and Mechanism

The reductive amination of MEA proceeds through a series of steps involving the dehydrogenation of the alcohol to an aldehyde, followed by condensation with an amine (either ammonia or another amine) to form an imine, which is then hydrogenated to the corresponding amine. The reaction pathway is complex, leading to a mixture of linear, branched, and cyclic amines. The formation of AEEA occurs through the self-condensation of MEA.

dot

Caption: Reductive Amination of MEA for AEEA Synthesis.

Key Process Parameters and Catalyst Systems

The selectivity towards AEEA in this process is highly influenced by the reaction conditions and the choice of catalyst.

• Catalyst: Nickel-based catalysts, particularly those promoted with Rhenium (Ni-Re) on a support like alumina (Al₂O₃), are widely used due to their high activity and selectivity. Other metals like cobalt and copper have also been employed. The addition of promoters such as boron can further enhance the catalyst's performance.

• Temperature: The reaction is typically carried out at temperatures ranging from 150°C to 250°C.

• Pressure: High pressures, generally between 30 and 200 bar, are required to maintain the reactants in the liquid phase and to ensure sufficient hydrogen concentration.

• Ammonia to MEA Ratio: A lower ammonia to MEA molar ratio favors the self-condensation of MEA, leading to a higher yield of AEEA. Conversely, a high ammonia to MEA ratio promotes the formation of ethylenediamine (EDA).

Advantages and Disadvantages

Advantages:

• Utilizes readily available and relatively inexpensive starting materials.

• The process can be tuned to favor the production of different ethyleneamines by adjusting the reaction conditions.

Disadvantages:

• Produces a complex mixture of products, requiring extensive and energy-intensive distillation for the purification of AEEA.

• The formation of cyclic byproducts like piperazine (PIP) is a significant issue, as their boiling points are close to that of AEEA, making separation difficult.

• High pressures and temperatures necessitate specialized and costly equipment.

Ethoxylation of Ethylenediamine (EDA)

This method involves the direct reaction of ethylenediamine (EDA) with ethylene oxide (EO). It offers a more direct route to AEEA compared to the reductive amination of MEA.

Underlying Chemistry and Mechanism

The reaction is a nucleophilic addition of the primary amine group of EDA to the ethylene oxide ring, leading to the formation of AEEA. To minimize the formation of di-substituted and polyethoxylated byproducts, an excess of EDA is used.

dot

Caption: Ethoxylation of EDA for AEEA Synthesis.

Key Process Parameters

• Reactant Ratio: A high molar ratio of EDA to EO is crucial for maximizing the selectivity towards AEEA.

• Temperature: The reaction is typically conducted at temperatures between 50°C and 150°C.

• Catalyst: The reaction can be carried out with or without a catalyst. Basic catalysts can be used to accelerate the reaction.

• Solvent: The reaction is often performed in the presence of water.

Advantages and Disadvantages

Advantages:

• Potentially higher selectivity for AEEA compared to the reductive amination of MEA.

• Generally operates under milder conditions of temperature and pressure.

Disadvantages:

• Ethylene oxide is a highly reactive, toxic, and flammable substance, requiring stringent safety precautions.

• The use of a large excess of EDA is necessary to achieve high selectivity, which requires an efficient recycling process for the unreacted EDA.

• The formation of byproducts, such as N,N'-bis(2-hydroxyethyl)ethylenediamine, can still occur, complicating the purification process.

Hydrogenative Amination of Monoethylene Glycol (MEG)

In this industrial process, AEEA is produced as a co-product in a complex mixture of amines resulting from the reaction of monoethylene glycol (MEG) with ammonia and hydrogen over a catalyst.

Underlying Chemistry and Mechanism

Similar to the reductive amination of MEA, this process involves the conversion of the hydroxyl groups of MEG into amine groups. The reaction proceeds through a series of dehydrogenation, condensation, and hydrogenation steps, leading to a wide range of ethanolamines and ethyleneamines.

dot

Caption: Hydrogenative Amination of MEG.

Key Process Parameters

• Catalyst: Typically, heterogeneous catalysts containing metals such as cobalt, nickel, and copper, often on a support, are used.

• Temperature: The reaction is conducted at elevated temperatures, generally in the range of 150°C to 250°C.

• Pressure: High pressures of hydrogen and ammonia are required, similar to the reductive amination of MEA.

Advantages and Disadvantages

Advantages:

• Utilizes MEG, which is a readily available and relatively low-cost feedstock.

• Can produce a range of valuable ethyleneamines and ethanolamines simultaneously.

Disadvantages:

• The yield of AEEA is often low, as it is a co-product in a very complex mixture.

• The separation and purification of AEEA from this mixture are extremely challenging and energy-intensive.

• The process conditions are harsh, requiring significant capital investment in high-pressure equipment.

Comparative Performance Data

Parameter	Reductive Amination of MEA	Ethoxylation of EDA	Hydrogenative Amination of MEG
Primary Feedstocks	Monoethanolamine, Ammonia, Hydrogen	Ethylenediamine, Ethylene Oxide	Monoethylene Glycol, Ammonia, Hydrogen
Typical AEEA Yield	Moderate to High (tunable)	High (with excess EDA)	Low (as a co-product)
AEEA Selectivity	Moderate (dependent on NH₃/MEA ratio)	High (with high EDA/EO ratio)	Low
Reaction Temperature	150 - 250 °C	50 - 150 °C	150 - 250 °C
Reaction Pressure	30 - 200 bar	Lower pressure	30 - 200 bar
Catalyst	Ni-Re, Co, Cu-based	Often not required or basic catalyst	Co, Ni, Cu-based
Major Byproducts	EDA, DETA, Piperazine, other amines	Di-hydroxyethyl EDA, polyethoxylates	EDA, MEA, Piperazine, complex mixture
Purification Challenge	High (complex mixture)	Moderate (EDA recovery)	Very High (very complex mixture)

Experimental Protocols

Laboratory-Scale Synthesis of AEEA via Reductive Amination of MEA

Objective: To synthesize AEEA from MEA and ammonia using a Ni-Re/Al₂O₃ catalyst in a batch reactor.

Materials:

• Monoethanolamine (MEA)

• Anhydrous Ammonia

• Hydrogen gas

• Ni-Re/Al₂O₃ catalyst (e.g., 15 wt% Ni, 2 wt% Re)

• Ethanol (solvent)

Apparatus:

• High-pressure autoclave reactor (e.g., Parr reactor) equipped with a magnetic stirrer, gas inlet and outlet, thermocouple, and pressure gauge.

• Gas chromatography (GC) system for product analysis.

Procedure:

• Charge the autoclave with the Ni-Re/Al₂O₃ catalyst (e.g., 5 g) and ethanol (100 mL).

• Seal the reactor and purge with nitrogen gas several times to remove air.

• Introduce a specific amount of MEA (e.g., 20 g, 0.327 mol) into the reactor.

• Pressurize the reactor with anhydrous ammonia to a desired partial pressure.

• Pressurize the reactor with hydrogen gas to the desired total pressure (e.g., 50 bar).

• Heat the reactor to the desired temperature (e.g., 180°C) while stirring.

• Maintain the reaction conditions for a specific duration (e.g., 6 hours).

• After the reaction, cool the reactor to room temperature and carefully vent the excess gas.

• Collect the liquid product and analyze the composition using GC to determine the yield and selectivity of AEEA.

Laboratory-Scale Synthesis of AEEA via Ethoxylation of EDA

Objective: To synthesize AEEA from EDA and ethylene oxide.

Materials:

• Ethylenediamine (EDA)

• Ethylene Oxide (EO)

• Deionized water

Apparatus:

• A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a condenser, and a thermocouple.

• Ice bath.

• Gas chromatography (GC) system for product analysis.

Procedure:

• Charge the round-bottom flask with a significant molar excess of EDA (e.g., 10 moles) and deionized water.

• Cool the flask in an ice bath to maintain a low temperature.

• Slowly add ethylene oxide (1 mole) to the stirred EDA solution through the dropping funnel, ensuring the temperature does not exceed a set point (e.g., 20°C).

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours.

• Analyze the product mixture by GC to determine the conversion of EO and the selectivity to AEEA.

• The unreacted EDA can be recovered by distillation.

Purification of AEEA

The purification of AEEA from the complex reaction mixtures is a critical and often challenging step. Fractional distillation under reduced pressure is the primary method used. The separation is complicated by the close boiling points of some of the byproducts, particularly piperazine.

Boiling Points at Atmospheric Pressure:

• Ethylenediamine (EDA): ~117 °C

• Piperazine (PIP): ~146 °C

• N-(2-Aminoethyl)ethanolamine (AEEA): ~243 °C

• Diethylenetriamine (DETA): ~207 °C

A series of distillation columns are typically employed in an industrial setting to separate the various components of the crude product mixture.

Conclusion and Outlook

The synthesis of N-(2-Aminoethyl)ethanolamine is a well-established industrial process with several viable routes. The choice of the optimal method depends on a careful consideration of factors such as the desired product purity, the acceptable level of byproducts, the cost and availability of raw materials, and the capital investment in equipment.

• The reductive amination of MEA offers flexibility but requires extensive purification.

• The ethoxylation of EDA can provide higher selectivity but involves the handling of hazardous ethylene oxide and requires efficient reactant recycling.

• The hydrogenative amination of MEG is part of a larger process for producing a range of amines and results in a low yield of AEEA.

For researchers and professionals in drug development requiring high-purity AEEA, understanding the nuances of these synthetic methods is crucial for sourcing or producing material with a well-defined impurity profile. Future research in this area will likely focus on the development of more selective and efficient catalysts that can operate under milder conditions, thereby reducing the energy consumption and environmental impact of AEEA production.

References

• Ma, L., Yan, L., Lu, A. H., & Ding, Y. (2018). Effect of Re promoter on the structure and catalytic performance of Ni–Re/Al2O3 catalysts for the reductive amination of monoethanolamine. RSC Advances, 8(15), 8195-8204. [URL not available]
• European Patent No. 0737669. Reductive amination processes for the selective production of aminoethylethanolamine. [URL not available]

• Wikipedia. (n.d.). Aminoethylethanolamine. Retrieved from [Link]

• Chinese Patent No. 101875014B.
• U.S. Patent No. 2009/0240084 A1. Method for producing ethylene amines ethanol amines from monoethylene glycol (meg). [URL not available]
• U.S. Patent No. 6,469,214 B2. Process for the preparation of ethanolamines. [URL not available]
• U.S. Patent No. 2005/0187407 A1. Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid. [URL not available]
• U.S. Patent No. 4,918,233. Production of ethylenediamine from monoethanolamine and ammonia. [URL not available]

• International Union of Pure and Applied Chemistry. (n.d.). Preparation of anhydrous ethylenediamine. Retrieved from [Link]

• European Patent No. 2032523B1. Process for preparation of alkoxylated alkylamines / alkyl ether amines with peaked distribution. [URL not available]
• Chinese Patent No. 105585502A.
• European Patent Application No. 18198442.2. Process for preparing ethyleneamines. [URL not available]
• International Patent Application No. PCT/EP2018/068800.
• Green Catalytic Synthesis of Ethylenediamine from Ethylene Glycol and Monoethanolamine: A Review. ACS Omega. [URL not available]
• Production of ethanolamine by amination of ethylene oxide over acid activ
• Comparative Review of High‐ and Low‐Temperature Electrochemical Ammonia Synthesis.
• U.S. Patent No. 8,383,861 B2. Methods for making ethanolamine(s) and ethyleneamine(s)

• Ataman Kimya. (n.d.). N-(2-AMINOETHYL)ETHANOLAMINE. Retrieved from [Link]

• U.S. Patent No. 8,563,778 B2. Process to prepare ethylene amines. [URL not available]
• Simulation and Optimization of the MEG Purification Process with a Production Capacity of 10 KTY. [URL not available]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Guo, L., et al. (2021). Optimal Ratio of Methyldiethanolamine and Monoethanolamine Based on Regenerative Energy and Absorption Capacity Analysis. Chemical Engineering Transactions, 88, 1237-1242. [URL not available]
• Comparison of the conversion versus selectivity obtained by (a, O)...
• Bimetallic Catalysts on Activated Carbon for Enhanced NO Reduction. MDPI. [URL not available]

• Silver Fern Chemical. (n.d.). Aminoethyl Ethanolamine (AEEA): A Versatile Chemical for Industrial Applications. Retrieved from [Link]

• Size-Dependent Strong Metal-Support Interactions in Ni/Anatase TiO2 Catalysts for Selective Guaiacol Hydrodeoxygen
• Optimization of Ethylene Glycol Production Process from Bio Mass (Corn Cob) Using Response Surface Methodology (RSM). International Research Journal of Pure and Applied Chemistry. [URL not available]
• Raney Ni as Recyclable and Selective Catalyst for the Reduction of α‐Pinene to cis‐Pinane with NaBH4 at Room Temperature.
• Simulation and optimization of Mono Ethylene Glycol production process. SSRN. [URL not available]
• Selective hydrogenation of nitroaromatics to N-arylhydroxylamines in a micropacked bed reactor with passivated catalyst. RSC Advances. [URL not available]
• Multi-Aspect Comparison of Ethyl Acetate Production Pathways: Reactive Distillation Process Integration and Intensification via Mechanical and Chemical Approach. MDPI. [URL not available]

A Senior Application Scientist's Guide to Efficacy Comparison: Peptides With and Without Synthetic Amino acids

For researchers, scientists, and drug development professionals, the engineering of therapeutic peptides is a constant balancing act between mimicking nature and improving upon it. While natural peptides offer high specificity and potency, their inherent limitations, such as susceptibility to enzymatic degradation and rapid clearance, often curtail their therapeutic potential.[1][2] The strategic incorporation of synthetic, or non-natural, amino acids (nnAAs) has emerged as a powerful tool to overcome these challenges, enhancing the drug-like properties of peptides.[3][4][5] This guide provides an in-depth comparison of the efficacy of peptides composed solely of natural amino acids versus those incorporating synthetic counterparts, supported by detailed experimental protocols to empower your research and development endeavors.

The Rationale for Synthetic Amino Acids: Overcoming Nature's Hurdles

Peptides composed of the 20 proteinogenic amino acids are often plagued by poor pharmacokinetic profiles.[6] They are readily recognized and degraded by proteases, leading to short plasma half-lives.[6][7] Furthermore, their conformational flexibility can result in suboptimal receptor binding. The introduction of synthetic amino acids addresses these issues in several ways:

• Enhanced Proteolytic Stability: Non-natural amino acids can introduce steric hindrance or modify the peptide backbone, making it resistant to cleavage by proteases.[1][8]

• Improved Receptor Binding and Specificity: The vast chemical diversity of synthetic amino acids allows for the optimization of side-chain interactions with target receptors, potentially leading to increased binding affinity and selectivity.[9]

• Conformational Constraint: Incorporating nnAAs can lock the peptide into a bioactive conformation, reducing the entropic penalty of binding and increasing potency.

• Tailored Pharmacokinetics: Modifications with nnAAs can alter a peptide's solubility, lipophilicity, and ability to bind to plasma proteins like albumin, thereby extending its in vivo half-life.[10][11]

Comparative Efficacy Assessment: A Tripartite Approach

To objectively compare the efficacy of a natural peptide with its synthetically-modified counterpart, a multi-pronged experimental approach is essential. This typically involves assessing three key parameters: proteolytic stability, receptor binding affinity, and in vivo pharmacokinetics.

I. Proteolytic Stability Assay

This assay evaluates the peptide's resistance to degradation by proteases, a critical determinant of its in vivo half-life.

Experimental Protocol: In Vitro Plasma Stability Assay

• Preparation of Plasma:

  • Obtain fresh human or animal (e.g., rat, mouse) plasma containing anticoagulants (e.g., EDTA, heparin).

  • Centrifuge the blood sample to pellet the cellular components and collect the supernatant (plasma).

  • The use of plasma over serum is often preferred as the coagulation process in serum preparation can release proteases from platelets, potentially leading to an overestimation of in vivo degradation.[7]

• Incubation:

  • Prepare a stock solution of the test peptides (both natural and synthetic versions) in a suitable solvent like DMSO.

  • Incubate the peptides at a final concentration of 10-100 µM in the plasma at 37°C. It is crucial to use low-bind tubes to prevent peptide loss due to adsorption.[12][13]

  • Collect aliquots at various time points (e.g., 0, 15, 30, 60, 120, 240 minutes).

• Reaction Quenching and Protein Precipitation:

  • To stop the enzymatic degradation, add a quenching solution to each aliquot. A common method is the addition of a strong acid like trichloroacetic acid (TCA) or an organic solvent such as acetonitrile or methanol.[12][13]

  • Vortex the samples and centrifuge at high speed to pellet the precipitated plasma proteins.

• Analysis by RP-HPLC:

  • Analyze the supernatant containing the remaining peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).[7]

  • Use a C18 column with a gradient of acetonitrile in water, both containing 0.1% trifluoroacetic acid (TFA).

  • Monitor the peptide elution by UV absorbance at 214 nm.

• Data Analysis:

  • Quantify the peak area of the intact peptide at each time point.

  • Plot the percentage of remaining peptide against time and calculate the half-life (t½) of the peptide in plasma.

Expected Outcome & Data Presentation

The peptide incorporating synthetic amino acids is expected to exhibit a significantly longer half-life compared to its natural counterpart.

Peptide Version	Key Modification(s)	Plasma Half-life (t½) in min
Natural Peptide	L-amino acids only	15
Synthetic Peptide	D-amino acid substitution, N-terminal acetylation	210

II. Receptor Binding Assay

This assay determines the affinity of the peptide for its target receptor, a direct measure of its potential potency.

Experimental Protocol: Competitive Radioligand Binding Assay

• Preparation of Cell Membranes:

  • Use a cell line that overexpresses the target receptor.

  • Homogenize the cells in a cold buffer and centrifuge to pellet the cell debris.

  • Collect the supernatant and perform a high-speed centrifugation step to pellet the cell membranes containing the receptor. Resuspend the membrane pellet in a suitable assay buffer.

• Competitive Binding:

  • In a multi-well plate, incubate the cell membranes with a constant concentration of a radiolabeled ligand known to bind to the receptor (e.g., ³H- or ¹²⁵I-labeled version of the natural peptide).

  • Add increasing concentrations of the unlabeled competitor peptides (both the natural and synthetic versions).

  • Incubate the mixture to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the incubation mixture through a glass fiber filter plate using a vacuum manifold. The filter will trap the cell membranes with the bound radioligand, while the unbound radioligand passes through.[14]

  • Wash the filters quickly with cold buffer to remove any non-specifically bound radioligand.

• Quantification:

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding of the radioligand against the logarithm of the competitor peptide concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the competitor peptide that inhibits 50% of the specific binding of the radioligand).

  • The Ki (inhibition constant) can be calculated from the IC50 value using the Cheng-Prusoff equation.

Expected Outcome & Data Presentation

A well-designed synthetic peptide may exhibit a lower IC50 value, indicating a higher binding affinity for the target receptor.

Peptide Version	Receptor Binding Affinity (IC50) in nM
Natural Peptide	50
Synthetic Peptide	15

III. In Vivo Pharmacokinetic Study

This study assesses the absorption, distribution, metabolism, and excretion (ADME) profile of the peptide in a living organism, providing a comprehensive view of its in vivo behavior.

Experimental Protocol: Murine Pharmacokinetic Analysis

• Animal Model and Dosing:

  • Use a suitable animal model, such as mice or rats.

  • Administer the natural and synthetic peptides to different groups of animals via a relevant route (e.g., intravenous bolus or subcutaneous injection).

• Blood Sampling:

  • Collect blood samples from the animals at predetermined time points (e.g., 5, 15, 30, 60, 120, 240, 480 minutes) post-administration.

  • Process the blood samples to obtain plasma.

• Sample Preparation and Analysis:

  • Extract the peptide from the plasma samples, often using solid-phase extraction (SPE) or protein precipitation.

  • Quantify the concentration of the intact peptide in the plasma samples using a sensitive analytical method such as liquid chromatography-mass spectrometry (LC-MS).

• Pharmacokinetic Parameter Calculation:

  • Plot the plasma concentration of the peptide versus time.

  • Use pharmacokinetic modeling software to calculate key parameters, including:

    • Half-life (t½): The time it takes for the plasma concentration to decrease by half.

    • Clearance (CL): The volume of plasma cleared of the drug per unit time.

    • Volume of distribution (Vd): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

    • Area under the curve (AUC): The total drug exposure over time.

Expected Outcome & Data Presentation

The synthetic peptide is anticipated to show a longer half-life, reduced clearance, and a larger AUC, indicating greater systemic exposure and a more favorable pharmacokinetic profile.

Parameter	Natural Peptide	Synthetic Peptide
Half-life (t½) in min	20	240
Clearance (CL) in mL/min/kg	50	10
Area Under the Curve (AUC) in ng*h/mL	500	5000

Visualizing the Concepts

Modification of a Natural Peptide

Caption: Transformation from a natural to a synthetic peptide.

Workflow for Efficacy Comparison

Caption: Experimental workflow for peptide efficacy comparison.

Conclusion

The incorporation of synthetic amino acids into peptide therapeutics offers a robust strategy to enhance their efficacy by improving stability, receptor binding, and pharmacokinetic profiles.[1][15] A systematic and rigorous comparison, employing the experimental protocols outlined in this guide, is paramount for validating these improvements and advancing promising candidates in the drug development pipeline. By understanding the "why" behind these experimental choices and meticulously executing the "how," researchers can unlock the full therapeutic potential of engineered peptides.

References

• U.S. National Library of Medicine. (n.d.). Pharmacokinetics and pharmacokinetic-pharmacodynamic correlations of therapeutic peptides. PubMed.
• U.S. National Library of Medicine. (2009). Development of peptide receptor binding assays: methods to avoid false negatives. PubMed.
• PRISYS Biotech. (2023, August 3). Pharmacokinetics, Research Strategies And Case Studies Of Peptide Drugs. PRISYS Biotech News.
• Peptide Sciences. (2025, February 26). Natural vs. Synthetic Peptides: What's the Difference?. Peptide Sciences.
• Pharmaffiliates. (n.d.). The Role of Non-Natural Amino Acids in Peptide Therapeutics. Pharmaffiliates.
• U.S. National Library of Medicine. (2025, November 28). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. PMC.
• U.S. National Library of Medicine. (n.d.). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. PMC.
• Royal Society of Chemistry. (2021, November 26). Reprogramming natural proteins using unnatural amino acids. RSC Publishing.
• University of Arizona. (n.d.). Pharmacokinetic Optimization of Peptides and Small Molecules. ProQuest.
• Scientific Research Publishing. (2023). Exploration of Related Issues on PK/PD Studies and Bioanalytical Characteristics of Peptides. Journal of Biosciences and Medicines.
• U.S. National Library of Medicine. (2021, January 25). The Challenge of Peptide Proteolytic Stability Studies: Scarce Data, Difficult Readability, and the Need for Harmonization. PubMed.
• sb-PEPTIDE. (n.d.). Peptide Pharmacokinetics Studies Service. SB-PEPTIDE.
• ACS Publications. (2024). Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery. ACS Publications.
• Creative Peptides. (n.d.). Peptide Binding Assays. Creative Peptides.
• ACS Publications. (2024, October 14). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science.
• U.S. National Library of Medicine. (2023, April 24). Beyond 20 in the 21st Century: Prospects and Challenges of Non-canonical Amino Acids in Peptide Drug Discovery. PMC.
• American Chemical Society. (n.d.). Illuminating peptide drug discovery via unnatural amino acid incorporation. American Chemical Society.
• Quora. (n.d.). Synthetic vs. Natural Peptides—Pros, Cons, and Practical Use. Quora.
• ResearchGate. (2020, September 5). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. ResearchGate.
• ResearchGate. (n.d.). The Challenge of Peptide Proteolytic Stability Studies: Scarce Data, Difficult Readability, and the Need for Harmonization. ResearchGate.
• MDPI. (n.d.). Bioactive Peptides: Synthesis, Sources, Applications, and Proposed Mechanisms of Action. MDPI.
• Taylor & Francis Online. (2021, June 30). Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery. Taylor & Francis Online.
• Bentham Science. (n.d.). Chemical Modifications Designed to Improve Peptide Stability: Incorporation of Non-Natural Amino Acids, Pseudo-Peptide Bonds, and Cyclization. Bentham Science.
• Patsnap. (2025, April 24). Synthetic vs. Natural Peptides: Which Is Right for Your Study?. Patsnap Synapse.
• Revvity. (n.d.). Receptor-Ligand Binding Assays. Revvity.
• MilliporeSigma. (n.d.). Receptor Binding Assays. MilliporeSigma.
• Medical News Today. (2025, May 2). Peptides: What are they, uses, and side effects. Medical News Today.
• U.S. National Library of Medicine. (n.d.). Effect of non-natural hydrophobic amino acids on the efficacy and properties of the antimicrobial peptide C18G. PMC.
• U.S. National Library of Medicine. (2017, June 2). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PMC.
• Creative Bioarray. (n.d.). Receptor Binding Assay. Creative Bioarray.
• U.S. National Library of Medicine. (n.d.). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. PMC.
• ResearchGate. (n.d.). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ResearchGate.
• MDPI. (n.d.). Traditional and Computational Screening of Non-Toxic Peptides and Approaches to Improving Selectivity. MDPI.
• Springer. (n.d.). Peptide Antibodies. FLORE.

Sources

• 1. amaflife.com [amaflife.com]
• 2. Illuminating peptide drug discovery via unnatural amino acid incorporation | Poster Board #3361 - American Chemical Society [acs.digitellinc.com]
• 3. nbinno.com [nbinno.com]
• 4. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Pharmacokinetics and pharmacokinetic-pharmacodynamic correlations of therapeutic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of non-natural hydrophobic amino acids on the efficacy and properties of the antimicrobial peptide C18G - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. prisysbiotech.com [prisysbiotech.com]
• 11. "Pharmacokinetic Optimization of Peptides and Small Molecules" by Tyler Christian Beck [medica-musc.researchcommons.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 14. merckmillipore.com [merckmillipore.com]
• 15. researchgate.net [researchgate.net]